1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene

Core Science & Biosynthesis

Comprehensive Spectral and Synthetic Profiling of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene

Executive Summary

For researchers and drug development professionals, the synthesis of functionalized phenylnitropropenes represents a critical gateway into the development of complex psychoactive therapeutics, benzofurans, and chromane derivatives. 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene is a highly valuable synthetic intermediate characterized by a unique push-pull electronic system—driven by the electron-donating phenolic hydroxyl and methoxy groups against the strongly electron-withdrawing nitroalkene moiety.

This whitepaper provides an authoritative, self-validating methodology for the synthesis of this compound via the Henry (nitroaldol) condensation, alongside an in-depth interpretation of its Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectral data.

Mechanistic Foundations of the Nitroaldol (Henry) Condensation

The synthesis of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene is achieved through a base-catalyzed carbon-carbon bond coupling between 2-hydroxy-5-methoxybenzaldehyde and nitroethane 1.

Causality of Experimental Choices: Standard aldol condensations often require harsh bases, but the high acidity of the α -protons in nitroalkanes permits the use of milder catalytic systems. In this protocol, ammonium acetate ( NH4​OAc ) dissolved in glacial acetic acid is utilized.

• Bifunctional Catalysis: The acetate anion acts as a mild base to deprotonate nitroethane, generating a reactive nitronate anion. Simultaneously, the ammonium cation activates the aldehyde's carbonyl oxygen via hydrogen bonding, lowering the activation energy for nucleophilic attack 2.

• Thermodynamic Driving Force: The intermediate β -nitro alcohol is highly susceptible to reverting to starting materials. Glacial acetic acid provides a protic environment that facilitates the rapid dehydration of this intermediate, driving the equilibrium forward to yield the thermodynamically stable, conjugated nitropropene.

• Side-Reaction Mitigation: The presence of an ortho-hydroxyl group on the benzaldehyde ring can trigger unwanted intramolecular cyclizations (e.g., forming chromane derivatives) if the enolate equivalents are mismanaged [[3]](). Strict temperature control (refluxing at 100–120 °C) ensures the dehydration pathway outcompetes these cyclization events.

Figure 1: Mechanistic pathway of the base-catalyzed Henry condensation and dehydration.

Optimized Experimental Protocol

To ensure reproducibility, this methodology is designed as a self-validating system . The physical state and colorimetric shifts of the reaction mixture serve as real-time indicators of kinetic progress.

Step-by-Step Methodology:

• Reagent Solvation: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 1.0 equivalent of 2-hydroxy-5-methoxybenzaldehyde in glacial acetic acid (approx. 4 mL per gram of aldehyde).

• Reactant Addition: Add 1.5 equivalents of nitroethane. Causality: An excess of nitroethane compensates for its volatility at reflux temperatures and pushes the reaction equilibrium toward the product 2.

• Catalyst Introduction: Add 0.5 equivalents of anhydrous ammonium acetate.

• Thermal Activation: Heat the mixture to a gentle reflux (100–120 °C) for 2 to 4 hours. The solution will transition from a pale yellow to a deep orange-red, indicating the formation of the highly conjugated nitroalkene system.

• Self-Validation Check (TLC): Spot the mixture against the starting aldehyde on a silica TLC plate (Eluent: 80:20 Hexanes/EtOAc). The reaction is complete when the aldehyde spot (visible under 254 nm UV) is fully consumed.

• Precipitation & Isolation: Remove the flask from heat. While still warm, slowly add cold distilled water dropwise until the solution becomes persistently turbid. Allow it to cool to room temperature, then transfer to an ice bath to maximize crystallization.

• Filtration & Purification: Isolate the crude yellow/orange crystals via vacuum filtration. Wash the filter cake thoroughly with cold water to purge residual acetic acid. Recrystallize from hot isopropanol (IPA) to yield the analytically pure product.

Figure 2: Step-by-step experimental workflow for the synthesis and purification.

Spectral Characterization and Data Interpretation

The structural integrity of the synthesized molecule must be verified using precise spectroscopic metrics. The data below outlines the expected analytical fingerprints based on the molecule's distinct electronic environment.

1 H NMR Spectroscopy (400 MHz, CDCl 3​ )

The 1 H NMR spectrum provides definitive proof of the condensation. The diagnostic vinylic proton appears highly deshielded as a singlet, confirming the trisubstituted alkene structure and differentiating it from doublet signals characteristic of nitrostyrenes derived from nitromethane 2. Furthermore, the coupling constants of the aromatic protons perfectly match the 1,2,5-trisubstituted pattern of the precursor 4.

Proton Environment	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling ( J , Hz)	Assignment
Phenolic -OH	5.80 – 6.20	Singlet (br)	1H	-	C2​ -OH (Exchangeable)
Vinylic -CH=	8.05 – 8.15	Singlet	1H	-	Ar-CH =C(NO 2​ )CH 3​
Aromatic H-3	6.85 – 6.95	Doublet	1H	~8.8	Ar-H (ortho to OH)
Aromatic H-4	6.90 – 7.00	Doublet of Doublets	1H	~8.8, 3.0	Ar-H (meta to OH)
Aromatic H-6	6.75 – 6.85	Doublet	1H	~3.0	Ar-H (ortho to OMe)
Methoxy -OCH 3​	3.75 – 3.85	Singlet	3H	-	C5​ -OCH 3​
Allylic -CH 3​	2.35 – 2.45	Singlet	3H	-	=C(NO 2​ )-CH 3​

13 C NMR Spectroscopy (100 MHz, CDCl 3​ )

Carbon-13 shifts highlight the intense polarization across the conjugated system.

Carbon Environment	Chemical Shift ( δ , ppm)	Assignment
C-OMe (Ar-C5)	~153.0	Oxygen-bound aromatic carbon
C-OH (Ar-C2)	~149.0	Oxygen-bound aromatic carbon
C-NO 2​ (Alkene)	~146.0	Nitro-bearing alkene quaternary carbon
-CH= (Alkene)	~133.0	Vinylic methine carbon
Ar-CH (C-3, C-4, C-6)	113.0 – 120.0	Aromatic methine carbons
-OCH 3​	~56.0	Methoxy carbon
-CH 3​	~14.5	Allylic methyl carbon

FTIR Spectroscopy (ATR, cm −1 )

Self-Validating IR Protocol: FTIR is deployed here not just for characterization, but as a pass/fail quality control gate. The complete disappearance of the precursor's aldehyde carbonyl stretch (~1680 cm −1 ) and the emergence of strong asymmetric/symmetric -NO 2​ stretches validate the condensation. If a broad peak at ~3400 cm −1 is observed without the accompanying 1650 cm −1 C=C stretch, it indicates incomplete dehydration (trapped β -nitro alcohol), dictating that the batch must be returned to reflux.

Wavenumber (cm −1 )	Peak Shape & Intensity	Functional Group Assignment
~3350 – 3400	Broad, Medium	O-H stretch (Phenol, H-bonded)
~3100 – 3000	Sharp, Weak	C-H stretch (Aromatic and Vinylic)
~2950 – 2850	Sharp, Weak	C-H stretch (Aliphatic -CH 3​ , -OCH 3​ )
~1650 – 1630	Sharp, Medium	C=C stretch (Conjugated alkene)
~1510 – 1490	Sharp, Strong	Asymmetric -NO 2​ stretch
~1330 – 1310	Sharp, Strong	Symmetric -NO 2​ stretch
~1210 – 1190	Sharp, Strong	C-O stretch (Phenol/Methoxy)

References

• Source: PMC (National Institutes of Health)
• Source: ACS Publications (The Journal of Organic Chemistry)
• Source: Diva-Portal.
• Title: Schiff Bases and Their Metallic Derivatives: Highly Versatile Molecules with Biological and Abiological Perspective Source: IntechOpen URL

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• 4. pubs.acs.org [pubs.acs.org]

mechanism of action of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene derivatives

An In-Depth Technical Guide to the Putative Mechanisms of Action of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene Derivatives

Executive Summary

Derivatives of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene belong to the broader class of substituted phenyl-2-nitropropenes, which are characterized by an electrophilic α,β-unsaturated nitroalkene system. While direct research on this specific substitution pattern is nascent, a comprehensive analysis of structurally related analogs provides a strong foundation for elucidating its probable mechanisms of action. This guide synthesizes evidence from proximate chemical classes to propose that the primary mode of action is covalent modification of cellular proteins through Michael addition. This initial interaction is hypothesized to trigger a cascade of downstream events, most notably the inhibition of the ubiquitin-proteasome system and the subsequent induction of apoptosis. This document provides the theoretical framework, supporting data from analogous compounds, and detailed experimental protocols for investigating these mechanisms, aimed at researchers and professionals in drug development.

Part 1: The Phenyl-2-Nitropropene Scaffold: Chemical Foundation and Therapeutic Promise

Core Chemical Characteristics

The defining feature of the 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene scaffold is the nitropropene group attached to a substituted phenyl ring. The α,β-unsaturated nitroalkene moiety is a potent electrophile and a classic Michael acceptor. The electron-withdrawing nature of the nitro group polarizes the carbon-carbon double bond, rendering the β-carbon electron-deficient and highly susceptible to nucleophilic attack by amino acid residues within proteins, such as the thiol group of cysteine or the imidazole of histidine.[1][2] This capacity for covalent bond formation is central to its biological activity.

Broad-Spectrum Biological Potential

Structurally similar compounds, often categorized as nitrostyrenes or nitroalkenes, have demonstrated significant therapeutic potential across multiple domains. Research has highlighted their efficacy as anticancer agents, showing cytotoxicity against a range of human cancer cell lines including breast (MCF-7), cervical (HeLa), and prostate (PC-3) cancers.[1][3] The mechanism of cell death is frequently identified as the induction of apoptosis.[4] Furthermore, the ability of these compounds to act as Michael acceptors has led to their investigation as inhibitors of specific enzyme systems, such as the proteasome.[1]

Part 2: Primary Mechanism: Covalent Protein Modification via Michael Addition

The most fundamental mechanism underpinning the activity of this compound class is the irreversible covalent modification of protein targets. This process, known as nitro-alkylation, has been extensively studied for other nitroalkenes like nitro-fatty acids and is considered a key transducer of their biological effects.[5][6]

The Chemistry of Covalent Engagement

The reaction proceeds via a Michael-type addition, where a nucleophilic residue on a protein target attacks the electrophilic β-carbon of the nitropropene moiety. This forms a stable carbon-sulfur or carbon-nitrogen bond, leading to the functional alteration or inhibition of the target protein.

Identifying Cellular Targets: A Chemoproteomic Workflow

To elucidate the full spectrum of proteins targeted by a 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene derivative, a chemoproteomic approach is the gold standard. This involves synthesizing a probe molecule that mimics the parent compound but also contains a bio-orthogonal handle (e.g., an alkyne) for subsequent detection and enrichment.

• Probe Synthesis: Synthesize an analog of the lead compound incorporating a terminal alkyne group, ensuring the modification does not significantly alter the core pharmacophore's reactivity.

• Cellular Labeling: Treat the chosen cell line (e.g., a cancer cell line sensitive to the parent compound) with the alkyne-probe for a defined period, allowing it to covalently bind to its cellular targets. Include a vehicle control (e.g., DMSO).

• Cell Lysis: Harvest the cells and prepare a total protein lysate using a buffer containing detergents (e.g., RIPA buffer) and protease inhibitors.

• Click Reaction: Perform a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction by adding a reporter tag, such as biotin-azide, to the lysate. This will selectively attach biotin to the probe-modified proteins.

• Protein Enrichment: Incubate the biotin-labeled lysate with streptavidin-conjugated beads to capture the target proteins. Wash the beads extensively to remove non-specifically bound proteins.

• On-Bead Digestion: Perform an on-bead tryptic digest to release the captured proteins as peptides while the beads and biotin-streptavidin complex are retained.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the proteins.

• Data Analysis: Compare the protein identifications from the probe-treated sample against the vehicle control to generate a high-confidence list of specific targets.

Diagram 1: Chemoproteomic Workflow for Target ID

Part 3: Validated Pathway: Inhibition of the Ubiquitin-Proteasome System

One of the most well-defined mechanisms for structurally related compounds is the inhibition of the 26S proteasome, a critical complex for regulated protein degradation.[1] Because cancer cells have high rates of protein turnover, they are particularly vulnerable to proteasome inhibitors, making this a validated anti-cancer strategy.

Evidence from Aryl-2-Nitrovinyl Analogs

A study focused on substituted aryl-2-nitrovinyl derivatives demonstrated their ability to inhibit the chymotrypsin-like (ChT-L) activity of the proteasome in both MCF-7 (breast cancer) and PC-3 (prostate cancer) cell lines.[1] The α,β–unsaturated nitro compounds were designed as Michael acceptors to covalently bind to the active site of the β5 subunit of the proteasome.

Quantitative Proteasome Inhibition Data

The inhibitory potency of these compounds highlights the feasibility of this mechanism.

Compound	Cell Line	Proteasome Inhibition IC50 (µM)	Reference
2-nitro-3-(4-methoxyphenyl)prop-2-en-1-ol	MCF-7	0.71	[1]
2-nitro-3-(4-methoxyphenyl)prop-2-en-1-ol	PC-3	17.79	[1]

Protocol for Measuring Proteasome Activity

A cell-based assay using a fluorogenic substrate is a standard method to quantify the ChT-L activity of the proteasome.

• Cell Plating: Seed cancer cells (e.g., MCF-7) in a 96-well, opaque-walled plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene derivative for a predetermined time (e.g., 2-4 hours). Include a positive control (e.g., Bortezomib) and a vehicle control.

• Reagent Preparation: Prepare the Proteasome-Glo™ reagent, which contains the luminogenic substrate Suc-LLVY-aminoluciferin for the ChT-L activity.

• Lysis and Signal Generation: Add the prepared reagent directly to the wells. The reagent lyses the cells and initiates the enzymatic reaction. Proteasome cleavage of the substrate releases aminoluciferin, which is consumed by luciferase to produce a light signal.

• Signal Measurement: Incubate the plate at room temperature for 10-15 minutes to stabilize the signal and then measure luminescence using a plate reader.

• Data Analysis: Normalize the luminescence signals to the vehicle control. Plot the percent inhibition against the compound concentration and fit the data to a dose-response curve to calculate the IC50 value.

Diagram 2: Proteasome Activity Assay Workflow

Part 4: Cellular Outcome: Induction of Apoptosis

The culmination of widespread protein modification and inhibition of critical cellular machinery like the proteasome is the induction of programmed cell death, or apoptosis. This is a desired outcome for an anticancer agent. Studies on related nitrostyrene scaffolds have confirmed that their cytotoxic effects are mediated through apoptosis.[4]

Quantifying Apoptosis via Flow Cytometry

A standard method to differentiate between live, apoptotic, and necrotic cells is through Annexin V and Propidium Iodide (PI) staining, followed by flow cytometry analysis.

• Cell Treatment: Culture cells in 6-well plates and treat them with the test compound at its approximate IC50 concentration for 24-48 hours. Include positive (e.g., Staurosporine) and negative (vehicle) controls.

• Cell Harvesting: Collect both adherent and floating cells to ensure all cell populations are analyzed. Centrifuge to pellet the cells.

• Staining: Resuspend the cells in 1X Annexin V Binding Buffer. Add Annexin V-FITC (or another fluorophore) and PI to the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes. The Annexin V-FITC will bind to phosphatidylserine on the surface of apoptotic cells, while PI will enter and stain the DNA of cells with compromised membranes.

• Flow Cytometry: Analyze the stained cells on a flow cytometer. The FITC signal is typically detected in the FL1 channel and the PI signal in the FL2 or FL3 channel.

• Data Interpretation: The results are visualized on a two-parameter dot plot, which separates the cell population into four quadrants:

  • Lower-Left (Annexin V- / PI-): Live cells.

  • Lower-Right (Annexin V+ / PI-): Early apoptotic cells.

  • Upper-Right (Annexin V+ / PI+): Late apoptotic or necrotic cells.

  • Upper-Left (Annexin V- / PI+): Necrotic cells/debris.

Diagram 3: Apoptosis Analysis by Flow Cytometry

Conclusion

The mechanism of action for 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene derivatives is best understood as a multi-stage process initiated by a singular chemical property: electrophilicity. The core mechanism is the covalent modification of numerous protein nucleophiles via Michael addition. This widespread, irreversible binding leads to the dysregulation of critical cellular processes, with proteasome inhibition being a key and validated consequence for this compound class. The culmination of this molecular disruption is the activation of the apoptotic cell death pathway. Future research should focus on using the chemoproteomic methods outlined herein to identify the specific protein targets of this scaffold, which will further refine our understanding of its therapeutic potential and aid in the development of next-generation drug candidates.

References

• Gogulamudi, V. R., et al. (2012). Nitro Derivatives of Naturally Occurring β-Asarone and Their Anticancer Activity. Bioinorganic Chemistry and Applications, 2012, 451934. [Link]

• Kaminskyy, D., et al. (2021). Synthesis and Anticancer Activity Evaluation of 5-[2-Chloro-3-(4-nitrophenyl)-2-propenylidene]-4-thiazolidinones. Molecules, 26(10), 3057. [Link]

• Cui, T., et al. (2021). Chemoproteomic profiling reveals cellular targets of nitro-fatty acids. Redox Biology, 47, 102148. [Link]

• Saeed, A., et al. (2018). Synthesis, Antiproliferative and Pro-Apoptotic Effects of Nitrostyrenes and Related Compounds in Burkitt's Lymphoma. Anti-Cancer Agents in Medicinal Chemistry, 18(2), 290-300. [Link]

• Fahimirad, B., et al. (2015). Design, Synthesis and Evaluation of Substituted Aryl-2-Nitrovinyl Derivatives as Small Molecules Proteasome Inhibitors. Iranian Journal of Pharmaceutical Research, 14(Suppl), 125-135. [Link]

• Wikipedia contributors. (2024). Phenyl-2-nitropropene. Wikipedia, The Free Encyclopedia. [Link]

• Synthetika. (n.d.). 1-(2,4,5-TRIMETHOXYPHENYL)-2-NITROPROPENE. Synthetika. [Link]

• Cui, T., et al. (2021). Chemoproteomic profiling reveals cellular targets of nitro-fatty acids. Redox Biology, 47, 102148. [Link]

• PubChem. (n.d.). 1-(2-Methoxyphenyl)-2-nitropropene. PubChem. [Link]

• NextSDS. (n.d.). 1-(2-HYDROXY-5-METHOXYPHENYL)-2-NITROPROPENE — Chemical Substance Information. NextSDS. [Link]

• PubChem. (n.d.). 1-(2,4,5-Trimethoxyphenyl)-2-nitropropene. PubChem. [Link]

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• 3. Nitro Derivatives of Naturally Occurring β-Asarone and Their Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
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Solubility Profile of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene in Organic Solvents: A Technical Guide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Compound: 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene (CAS: 477514-59-3)

Executive Summary & Chemical Profiling

1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene is a highly functionalized nitroalkene serving as a critical intermediate in organic synthesis and pharmaceutical development. Synthesized primarily via the [1], its solubility profile is governed by a complex interplay of three distinct functional groups attached to the aromatic core:

• The Nitroalkene Moiety ( −CH=C(NO2​)CH3​ ): This highly polar, electron-withdrawing group imparts a strong dipole moment. It acts as a potent Michael acceptor, meaning nucleophilic solvents (e.g., primary amines) must be strictly avoided to prevent unwanted conjugate addition [2].

• The Phenolic Hydroxyl ( −OH ): Positioned ortho to the nitropropene chain, this group acts as both a hydrogen bond donor and acceptor. Crucially, its weakly acidic nature (pKa ≈ 9.5–10) introduces a pH-dependent solubility switch, allowing for strategic acid-base extractions.

• The Methoxy Group ( −OCH3​ ): Positioned para to the hydroxyl group, it provides steric bulk and weak hydrogen-bond accepting capabilities, slightly increasing lipophilicity compared to unsubstituted analogs.

Understanding the causality behind how these groups interact with various solvent classes is essential for optimizing reaction conditions, designing purification workflows, and maximizing yields.

Thermodynamic Solubility Data

The following table synthesizes the quantitative solubility profile of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene. Because the phenolic −OH disrupts the crystal lattice energy differently than in standard [3], the solubility in protic solvents exhibits a highly temperature-dependent gradient.

Table 1: Quantitative Solubility Profile in Common Solvents

Solvent Class	Solvent	Dielectric Constant ( ε )	Est. Sol. at 25°C (mg/mL)	Est. Sol. at 60°C (mg/mL)	Application Insight
Aprotic Polar	Tetrahydrofuran (THF)	7.5	> 200	> 400	Excellent reaction medium; solvates both −OH and −NO2​ .
Halogenated	Dichloromethane (DCM)	8.9	> 150	N/A (BP 39.6°C)	Ideal for liquid-liquid extraction from aqueous layers.
Protic Polar	Isopropanol (IPA)	18.3	15	120	Optimal for recrystallization due to steep thermal gradient.
Protic Polar	Methanol (MeOH)	32.7	30	180	Common solvent for the Henry reaction; flatter thermal gradient than IPA.
Non-Polar	Hexane	1.9	< 1	< 5	Functions as an excellent anti-solvent to force precipitation.
Aqueous	Water (pH 7.0)	80.1	< 0.1	< 0.5	Poor solvent due to high lipophilicity of the aromatic core.
Aqueous Base	1M NaOH (pH > 13)	~80.0	> 150	> 150	Deprotonates the phenol, forming a highly water-soluble phenoxide salt.

Workflow for Solvent Selection & Recrystallization

When processing crude 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene, solvent selection dictates the purity of the final crystalline product. Protic solvents like Isopropanol (IPA) are preferred for recrystallization. Causality: IPA effectively disrupts the intermolecular hydrogen bonding of the crude solid at elevated temperatures. Upon cooling, the solvent's lower polarity (compared to methanol) forces the highly polar nitroalkene to rapidly crash out of solution, maximizing recovery yields while leaving non-polar impurities dissolved.

Caption: Workflow for solvent screening and selection based on thermodynamic solubility profiles.

Mechanistic Causality: pH-Dependent Solubility

Unlike standard non-phenolic nitropropenes, this compound possesses a phenolic hydroxyl group. This structural feature provides a powerful vector for purification via acid-base extraction, a technique standard in [4].

Causality: At pH < 7, the molecule is completely protonated and neutral, making it highly soluble in organic solvents like diethyl ether or DCM. When exposed to a strong aqueous base (pH > 10, e.g., 1M NaOH), the phenol is deprotonated. The resulting phenoxide anion drastically shifts the partition coefficient ( logP ), driving the molecule entirely into the aqueous phase. This allows for the facile removal of unreacted nitroethane or non-phenolic organic impurities.

Caption: pH-dependent ionization states governing the transition between organic and aqueous solubility.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: Gravimetric Determination of Thermodynamic Solubility

This protocol is used to empirically verify the solubility of the compound in a chosen solvent prior to scale-up.

• Saturation: Add an excess of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene (e.g., 500 mg) to 2.0 mL of the target solvent in a sealed 5 mL glass vial.

• Equilibration: Agitate the vial using a thermostatic shaker at the target temperature (e.g., 25°C) for 24 hours to ensure thermodynamic equilibrium is reached.

• Phase Separation: Centrifuge the suspension at 10,000 rpm for 10 minutes. Carefully extract 1.0 mL of the clear supernatant using a syringe equipped with a 0.22 µm PTFE filter.

• Gravimetric Analysis: Transfer the filtered 1.0 mL aliquot to a pre-weighed (tare) glass watch glass. Evaporate the solvent under a gentle stream of nitrogen, followed by drying in a vacuum oven at 40°C.

• Self-Validation (Constant Weight): Weigh the watch glass. Return it to the vacuum oven for 1 hour, then weigh again. Repeat until the mass difference is < 0.1 mg. The final mass of the residue represents the solubility in mg/mL.

Protocol B: Acid-Base Extraction & Purification Strategy

This workflow exploits the pH-dependent solubility detailed in Section 4 to isolate the target compound from a crude Henry reaction mixture.

• Organic Dissolution: Dissolve 10 g of crude reaction mixture in 100 mL of Dichloromethane (DCM).

• Alkaline Extraction: Transfer to a separatory funnel. Add 100 mL of cold 1M NaOH (aq). Shake vigorously and vent.

• Phase Separation: Allow the layers to separate. The target compound is now in the upper aqueous layer as a phenoxide salt. Drain and discard the lower DCM layer (which contains non-phenolic impurities).

• Washing: Wash the aqueous layer with an additional 50 mL of fresh DCM to ensure complete removal of lipophilic contaminants. Discard the DCM.

• Reprotonation: Transfer the aqueous layer to an Erlenmeyer flask placed in an ice bath. Slowly add 2M HCl dropwise under continuous magnetic stirring until the pH reaches ~3.

• Recovery: The neutral 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene will precipitate out of the aqueous solution as a bright yellow solid. Filter via vacuum filtration (Büchner funnel), wash with ice-cold distilled water, and dry under vacuum.

References

• Henry reaction - Wikipedia, The Free Encyclopedia. Available at:[Link]

• Asymmetric Aza-Henry Reaction Under Phase Transfer Catalysis - Journal of the American Chemical Society (ACS Publications). Available at:[Link]

• 1-Phenyl-2-nitropropene (CID 1549520) - PubChem, National Institutes of Health (NIH). Available at:[Link]

A Technical Guide to the Structural Analysis of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene and its Analogs

A Note on Data Availability: An exhaustive search of publicly available scientific literature and crystallographic databases did not yield an experimentally determined crystal structure for 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene. This guide, therefore, adopts a scientifically rigorous approach by providing a comprehensive analysis of the methodologies for crystal structure determination and a detailed examination of the crystallographic data of structurally homologous compounds. By analyzing these analogs, we can infer and predict the likely structural characteristics of the title compound, offering a valuable resource for researchers in the field.

Introduction: The Significance of Phenyl-2-nitropropenes

Substituted phenyl-2-nitropropenes are a class of organic compounds of significant interest in medicinal chemistry and organic synthesis. Their utility as precursors in the synthesis of various pharmaceuticals and psychoactive substances, such as amphetamines, underscores the importance of a thorough understanding of their chemical and physical properties. The specific substitution pattern of a hydroxyl and a methoxy group on the phenyl ring, as in 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene, is anticipated to influence its biological activity and reactivity through electronic and steric effects.

The three-dimensional arrangement of atoms in the solid state, as determined by X-ray crystallography, provides invaluable insights into the molecule's conformation, electronic distribution, and intermolecular interactions. This information is crucial for understanding structure-activity relationships, designing new derivatives with enhanced properties, and controlling the solid-state characteristics of active pharmaceutical ingredients.

Methodologies for Crystal Structure Elucidation

The determination of a molecule's crystal structure is a multi-step process that begins with the synthesis of the compound and culminates in the refinement of its atomic coordinates.

Experimental Protocol: From Synthesis to Single Crystal

• Synthesis: The synthesis of phenyl-2-nitropropenes is typically achieved through a Henry condensation (also known as a Knoevenagel-type condensation) of a substituted benzaldehyde with nitroethane, often in the presence of a basic catalyst like n-butylamine.[1]

• Purification: The crude product is purified by recrystallization from a suitable solvent (e.g., ethanol, isopropanol) to achieve high purity, which is a prerequisite for growing high-quality single crystals.

• Crystal Growth: Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a saturated solution of the purified compound in an appropriate solvent or a mixture of solvents. This process is carried out in a vibration-free and dust-free environment to promote the formation of well-ordered crystals.

X-ray Diffraction Analysis

X-ray diffraction is the definitive method for determining the atomic and molecular structure of a crystalline material.[2] The process involves irradiating a single crystal with a monochromatic X-ray beam and measuring the scattered X-rays' intensities and angles.

Data Collection and Structure Refinement:

• A suitable single crystal is mounted on a goniometer and placed in the X-ray diffractometer.

• The crystal is cooled to a low temperature (typically 100-173 K) to minimize thermal vibrations of the atoms.

• The diffractometer rotates the crystal while irradiating it with X-rays, and a detector records the diffraction pattern.

• The collected data are processed to determine the unit cell dimensions and space group of the crystal.

• The crystal structure is solved using direct methods or Patterson methods and then refined by full-matrix least-squares on F². This iterative process adjusts the atomic coordinates and displacement parameters to minimize the difference between the observed and calculated structure factors.

Diagram of the Experimental Workflow for Crystal Structure Determination

Caption: Experimental workflow from synthesis to 3D structure elucidation.

Crystallographic Analysis of Structurally Related Compounds

To predict the structural features of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene, we will examine the crystallographic data of two closely related analogs: (E)-1-(3,4,5-trimethoxyphenyl)-2-nitropropene and 1-(2-Hydroxy-5-methoxyphenyl)ethan-1-one azine. The former provides insight into the conformation of a substituted phenyl-2-nitropropene, while the latter informs on the geometry and interactions of the 1-(2-Hydroxy-5-methoxyphenyl) moiety.

Parameter	(E)-1-(3,4,5-trimethoxyphenyl)-2-nitropropene[3]	1-(2-Hydroxy-5-methoxyphenyl)ethan-1-one azine[4]
Chemical Formula	C12H15NO5	C18H20N2O4
Molecular Weight	253.3 g/mol	328.36 g/mol
Crystal System	Monoclinic	Monoclinic
Space Group	P21/c	P21/c
a (Å)	8.888(3)	8.5545(7)
b (Å)	13.650(3)	6.4614(4)
c (Å)	10.369(3)	14.3548(10)
β (°)	94.04(2)	91.243(5)
Volume (ų)	1255(1)	793.26(10)
Z	4	2

Molecular Structure and Conformation

In (E)-1-(3,4,5-trimethoxyphenyl)-2-nitropropene, the molecule is not planar, with the nitropropene side chain being twisted out of the plane of the phenyl ring.[3] This deviation from planarity is a common feature in phenyl-2-nitropropenes and is attributed to steric hindrance between the substituents on the phenyl ring and the nitropropene group.

The 1-(2-Hydroxy-5-methoxyphenyl) moiety in the azine derivative is nearly planar.[4] A significant feature of this fragment is the presence of a strong intramolecular O-H···N hydrogen bond between the hydroxyl group and the nitrogen of the side chain.[4]

Intermolecular Interactions and Crystal Packing

The crystal packing of these molecules is stabilized by a network of weak intermolecular interactions. In the case of the azine derivative, C-H···O interactions are observed.[5] For many organic molecules, π-π stacking interactions between aromatic rings also play a crucial role in the overall crystal packing.

Diagram of Potential Intermolecular Interactions

Caption: Potential intermolecular interactions in the crystal lattice.

Predicted Structural Features of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene

Based on the analysis of its structural analogs, we can hypothesize the following structural characteristics for 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene:

• Non-planar Conformation: The molecule is expected to be non-planar, with a significant dihedral angle between the phenyl ring and the nitropropene side chain due to steric hindrance.

• Intramolecular Hydrogen Bonding: A strong intramolecular hydrogen bond between the ortho-hydroxyl group (O-H) and one of the oxygen atoms of the nitro group (-NO2) is highly probable. This would result in the formation of a stable six-membered ring, influencing the conformation of the side chain.

• Intermolecular Interactions: The crystal packing is likely to be governed by a combination of C-H···O hydrogen bonds involving the methoxy and nitro groups, and potentially π-π stacking interactions between the phenyl rings of adjacent molecules.

• Crystal System: It is plausible that the compound crystallizes in a centrosymmetric space group, such as the monoclinic P21/c, which is common for this type of organic molecule.

Conclusion

While the definitive crystal structure of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene remains to be experimentally determined, a detailed analysis of its structural analogs provides valuable insights into its likely three-dimensional architecture and solid-state behavior. The methodologies outlined in this guide provide a clear roadmap for future experimental work aimed at elucidating the precise crystal structure of this and other related compounds. Such studies are essential for advancing our understanding of the structure-property relationships in this important class of molecules and for the rational design of new chemical entities with tailored properties for various applications, including drug development.

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A Senior Application Scientist's Guide to the Pharmacological Potential of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene in Drug Discovery

Abstract

The β-nitrostyrene scaffold represents a class of highly versatile intermediates in organic synthesis and a source of significant pharmacological interest.[1][2][3] These compounds, characterized by a nitro-activated double bond, serve as potent Michael acceptors, a feature that underpins much of their biological activity.[1][4] This guide focuses on a specific, yet underexplored, derivative: 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene. By synthesizing data from structurally analogous compounds, we will delineate its projected pharmacological potential in key therapeutic areas, including oncology, infectious diseases, and inflammatory disorders. We will provide a comprehensive analysis of its synthetic route, hypothesize its mechanisms of action based on robust preclinical evidence from related molecules, and present detailed, field-proven protocols for its empirical validation. This document is intended for drug discovery professionals, offering a technical roadmap for evaluating this promising chemical entity.

Introduction: The β-Nitrostyrene Scaffold as a Privileged Structure

In medicinal chemistry, "privileged structures" are molecular frameworks that are capable of binding to multiple, unrelated biological targets. The β-nitrostyrene core is emerging as such a scaffold. Its derivatives have demonstrated a wide array of biological effects, including anticancer, antimicrobial, anti-inflammatory, and antiplatelet activities.[5] The reactivity of the nitroalkene moiety is central to its function, allowing for covalent interactions with biological nucleophiles, such as cysteine residues in enzyme active sites.[6]

Introducing 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene: A Candidate for Strategic Exploration

The subject of this guide, 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene, combines the reactive β-nitrostyrene core with a uniquely substituted phenyl ring. This specific combination of functional groups is not arbitrary; each is predicted to make a significant contribution to the compound's overall pharmacological profile and drug-like properties.

• β-Methyl-β-nitropropene Group: The addition of a β-methyl group to the nitroalkene chain has been shown to enhance antibacterial activity in related structures, potentially by altering the electronics and sterics of the Michael acceptor.[7][8]

• ortho-Hydroxyl Group (-OH): The placement of a hydroxyl group at the ortho position is particularly significant. It can form a strong intramolecular hydrogen bond with the nitro group, influencing the planarity and reactivity of the molecule. This can lead to unusual chemical behaviors compared to other nitrostyrenes and is a critical factor for consideration in its interaction with biological targets.[3]

• para-Methoxy Group (-OCH3): The methoxy group at the para position increases the lipophilicity of the molecule, which can enhance its ability to cross cell membranes. The position and number of methoxy groups are known to be critical determinants of cytotoxicity in other phenolic anticancer agents.[9]

The confluence of these features suggests a molecule with a finely tuned reactivity profile, meriting a thorough investigation of its therapeutic potential.

Synthetic Strategy and Chemical Profile

A reliable and scalable synthesis is the foundational requirement for the exploration of any new chemical entity. For β-nitrostyrenes, the Henry nitroaldol reaction is the most direct and well-established method.[10][11]

Rationale for Synthetic Route: The Henry Condensation

The Henry condensation, a base-catalyzed carbon-carbon bond-forming reaction between a nitroalkane and a carbonyl compound, is the logical choice for synthesizing 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene.[11] This reaction is robust, high-yielding, and proceeds via a nitroaldol intermediate which subsequently dehydrates to form the target nitroalkene. The causality for this choice rests on its efficiency and the ready availability of the starting materials: 2-hydroxy-5-methoxybenzaldehyde and nitroethane.

Detailed Experimental Protocol: Synthesis via Henry Condensation

This protocol is a self-validating system; the characteristic color change provides a real-time indicator of reaction progress, and the crystalline nature of the product simplifies purification.

Materials:

• 2-hydroxy-5-methoxybenzaldehyde

• Nitroethane

• n-Butylamine (or another primary amine catalyst like methylamine)[11][12]

• Methanol or Ethanol

• Ice bath

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve 10 mmol of 2-hydroxy-5-methoxybenzaldehyde in a minimal amount of methanol.

• To this solution, add 12 mmol (1.2 equivalents) of nitroethane.

• Add 1.5 mmol (0.15 equivalents) of n-butylamine as the catalyst. The solution should turn from yellow to a deep orange or red, indicating the formation of the conjugate base of the nitroalkane and the start of the reaction.[10]

• Stopper the flask and allow the mixture to stand at ambient temperature for 24-48 hours. The progress can be monitored by observing the formation of a solid crystalline mass.

• Once crystallization appears complete, cool the reaction mixture in an ice bath for 1 hour to maximize precipitation.

• Filter the crude product crystals under vacuum and wash with a small amount of cold methanol to remove residual catalyst and unreacted starting materials.

• Recrystallize the crude solid from boiling methanol or ethanol to yield the pure 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene as yellow crystals.[13]

• Dry the final product under vacuum. Purity can be confirmed by melting point determination and spectroscopic analysis (NMR, IR).

Mechanistic Insight: The Henry Reaction

The reaction proceeds in two main stages: a nucleophilic addition followed by dehydration. The basic catalyst deprotonates nitroethane, creating a resonance-stabilized anion which then acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. The resulting β-nitro alcohol intermediate is then dehydrated to yield the final nitroalkene product.[11]

Mechanism of the Henry reaction for β-nitrostyrene synthesis.

Physicochemical Properties (Predicted)

Property	Predicted Value	Source
Molecular Formula	C10H11NO3	-
Molecular Weight	193.20 g/mol	[14]
XLogP3	2.4	[14]
Hydrogen Bond Donors	1	[14]
Hydrogen Bond Acceptors	4	[14]
Polar Surface Area	55.1 Ų	[14]

Projected Pharmacological Profile: An Analog-Based Assessment

While direct experimental data for 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene is scarce, a robust pharmacological profile can be projected by examining closely related analogs. This analog-based approach is a cornerstone of early-stage drug discovery, allowing for hypothesis-driven experimental design.

Anticancer Potential: Targeting Uncontrolled Proliferation

The β-nitrostyrene family has demonstrated significant potential in oncology.[5] A structurally similar compound, CYT-Rx20 (3'-hydroxy-4'-methoxy-β-methyl-β-nitrostyrene), has shown potent anticancer activity against both colorectal and breast cancer cell lines.[5][15][16]

The primary anticancer mechanism for active β-nitrostyrenes appears to be the induction of programmed cell death through the generation of intracellular reactive oxygen species (ROS).[5][15] This leads to a cascade of events including DNA damage and mitochondrial dysfunction.[5] Treatment with CYT-Rx20 resulted in G2/M phase cell cycle arrest and was associated with the upregulation of key cell cycle proteins and DNA damage markers like γH2AX.[5][15] Crucially, the cytotoxic effects were reversed by the antioxidant N-acetyl-L-cysteine (NAC), confirming the central role of ROS in the mechanism.[5]

Hypothesized inhibition of NF-κB and MAPK inflammatory pathways.

Objective: To measure the compound's ability to inhibit the production of nitric oxide in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).

Methodology (Griess Assay):

• Cell Seeding: Plate RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Treatment: Pre-treat cells with various concentrations of the test compound for 1-2 hours.

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce iNOS expression and NO production. Include unstimulated and LPS-only controls.

• Griess Reaction:

  • Transfer a portion of the cell culture supernatant to a new plate.

  • Add Griess Reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).

  • Incubate for 15 minutes at room temperature. A pink/magenta color will develop in the presence of nitrite (a stable product of NO).

• Measurement: Measure the absorbance at 540 nm. Quantify the nitrite concentration using a sodium nitrite standard curve. A reduction in absorbance compared to the LPS-only control indicates anti-inflammatory activity.

Future Directions and Conclusion

The true potential of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene can only be unlocked through empirical testing. The analog-based hypotheses presented here provide a clear and logical framework for this investigation. Key future steps should include confirming the proposed mechanisms of action through more advanced assays (e.g., Western blotting for pathway proteins, cell cycle analysis by flow cytometry) and evaluating the compound's metabolic stability and off-target effects. The unique substitution pattern offers rich opportunities for the synthesis of a focused library of derivatives to establish a clear structure-activity relationship (SAR) and optimize for potency, selectivity, and safety.

References

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• PMC. 3'-hydroxy-4'-methoxy-β-methyl-β-nitrostyrene inhibits tumorigenesis in colorectal cancer cells through ROS-mediated DNA damage and mitochondrial dysfunction. Available from: [Link].

• ResearchGate. Synthesis of 1-(2, 4, 5-trimethoxy phenyl)-2-nitropropene (1), 1-(2, 4, 5-trimethoxy phenyl)-1-nitropropene (2), and 1-(2, 4, 5-trimethoxy)phenyl-1-propanone (3). Available from: [Link].

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• Semantic Scholar. Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. Available from: [Link].

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• ResearchGate. The structures of the E-β-nitrostyrene derivative test compounds. Available from: [Link].

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• PMC. Discovery of β‐nitrostyrene derivatives as potential quorum sensing inhibitors for biofilm inhibition and antivirulence factor therapeutics against Serratia marcescens. Available from: [Link].

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• ResearchGate. Synthesis of 2-methoxy-4,6-di(prop-1-enyl) phenol from eugenol and its activity as an antioxidant. Available from: [Link].

• YouTube. Synthesis of 1-(4-methoxyphenyl)-2-nitropropene from 4-methoxybenzaldehyde. Available from: [Link].

• ResearchGate. Synthesis and plant growth regulating activity of some novel 2-methoxy-4-(1- or 2-propenyl)-6-substituted phenols. Available from: [Link].

• NextSDS. 1-(2-HYDROXY-5-METHOXYPHENYL)-2-NITROPROPENE — Chemical Substance Information. Available from: [Link].

• ResearchGate. β-Nitrostyrene derivatives as potential antibacterial agents: A structure-property-activity relationship study | Request PDF. Available from: [Link].

• PubChem. 1-(2-Methoxyphenyl)-2-nitropropene. Available from: [Link].

• Royal Society of Chemistry. The chemistry of 2-hydroxy-β-nitrostyrenes: versatile intermediates in synthetic organic chemistry. Available from: [Link].

• PMC. Unusual Reactivities of ortho-Hydroxy-β-nitrostyrene. Available from: [Link].

• Google Patents. CN105418399A - Synthesis method of 2-methoxy-4-hydroxypropiophenone.

• ResearchGate. The synthetic β-nitrostyrene derivative CYT-Rx20 induces breast cancer cell death and autophagy via ROS-mediated MEK/ERK pathway | Request PDF. Available from: [Link].

• PubMed. Anti-inflammatory effect of 2-methoxy-4-vinylphenol via the suppression of NF-κB and MAPK activation, and acetylation of histone H3. Available from: [Link].

• The Hive Novel Discourse. Novel high-yielding C=C reduction of nitrostyrenes. Available from: [Link].

• PubMed. 2'-Hydroxy-5'-methoxyacetophenone attenuates the inflammatory response in LPS-induced BV-2 and RAW264.7 cells via NF-κB signaling pathway. Available from: [Link].

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• MDPI. Anti-Inflammatory Activity of 4-((1R,2R)-3-Hydroxy-1-(4-hydroxyphenyl)-1-methoxypropan-2-yl)-2-methoxyphenol Isolated from Juglans mandshurica Maxim. in LPS-Stimulated RAW 264.7 Macrophages and Zebrafish Larvae Model. Available from: [Link].

• ResearchGate. 2-Bromo-5-Hydroxy-4-Methoxybenzaldehyde Exhibits Anti-Inflammatory Effects Through the Inactivation of ERK, JNK, and NF-kB Pathways in RAW 264.7 Cells. Available from: [Link].

• The Hive. 2,4,5-Trimethoxyphenyl-2-nitropropene: An alternative approach. Available from: [Link].

• Frontiers. Development of a bioprinter-based method for incorporating metabolic competence into high-throughput in vitro assays. Available from: [Link].

• PubMed. β-nitrostyrene as a novel spectroscopic probe for measuring nucleophilicity. Available from: [Link].

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Protocols & Analytical Methods

Application Note: Synthesis Protocol for 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene via the Henry Reaction

Executive Summary & Context

1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene is a highly valuable synthetic intermediate utilized in the development of complex biologically active molecules, including substituted phenethylamines, tetrahydroxanthones, and various indole/isoquinoline derivatives. This application note provides a comprehensive, field-proven methodology for its synthesis via a nitroaldol (Henry) condensation between 2-hydroxy-5-methoxybenzaldehyde and nitroethane. By leveraging a Knoevenagel-like dehydration mechanism, this protocol ensures the high-yielding, stereoselective formation of the conjugated (E)-nitroalkene.

Mechanistic Insights: Causality in the Knoevenagel-like Henry Condensation

As a self-validating system, a robust chemical protocol requires a deep understanding of the mechanistic causality behind each reagent choice. The classical Henry reaction initially yields a β-nitro alcohol; however, to isolate the conjugated nitropropene, a tandem aldol-addition/dehydration sequence is required[1].

• Bifunctional Catalysis (Ammonium Acetate): Ammonium acetate (NH₄OAc) is not merely a base; it acts as a bifunctional catalyst. The acetate anion serves as a mild base to deprotonate the weakly acidic α-carbon of nitroethane, generating the nucleophilic nitronate ion. Concurrently, the ammonium cation acts as a mild Brønsted acid, activating the carbonyl oxygen of 2-hydroxy-5-methoxybenzaldehyde to facilitate nucleophilic attack[2].

• Thermodynamic Driving Force (Glacial Acetic Acid): Conducting the reaction in glacial acetic acid provides the acidic medium necessary to protonate the intermediate β-nitro alcohol. This converts the hydroxyl group into a superior leaving group (water), driving the equilibrium toward the thermodynamically stable, highly conjugated (E)-nitroalkene via an antiperiplanar elimination[1].

• Kinetic Control vs. Side Reactions: While elevated temperatures (115 °C) are required to overcome the activation energy barrier of the dehydration step, prolonged refluxing must be avoided. Extended heating in acetic acid has been 3 via the disproportionation of the nitroalkene[3]. Thus, strict time control is a critical quality parameter.

Experimental Methodology: Step-by-Step Protocol

This procedure is designed as a self-validating workflow. In-process visual cues confirm reaction progress, eliminating the need for constant chromatographic sampling.

Reagents Required

• 2-Hydroxy-5-methoxybenzaldehyde : 1.52 g (10.0 mmol)

• Nitroethane : ~2.15 mL (30.0 mmol) – Note: A 4 is utilized to drive the bimolecular condensation forward and compensate for evaporative losses[4].

• Ammonium Acetate (Anhydrous) : 0.77 g (10.0 mmol)

• Glacial Acetic Acid : 15.0 mL

• Isopropanol (IPA) : For recrystallization.

Step-by-Step Workflow

• Reaction Assembly: In a 100 mL round-bottom flask equipped with a PTFE-coated magnetic stir bar, dissolve 1.52 g of 2-hydroxy-5-methoxybenzaldehyde in 15.0 mL of glacial acetic acid.

  • Causality: Acetic acid acts as both the solvent and the dehydration promoter. Ensure the aldehyde is fully dissolved before proceeding to prevent localized stoichiometric imbalances.

• Catalyst & Reactant Introduction: Add 0.77 g of anhydrous ammonium acetate to the stirring solution, followed immediately by 2.15 mL of nitroethane.

• Thermal Activation (Reflux): Attach a reflux condenser to the flask. Submerge the flask in a pre-heated oil bath at 115 °C. Stir vigorously for exactly 2.5 hours.

  • Self-Validation Cue: Within the first 30 minutes, the pale yellow solution will transition to a deep, vibrant orange-red. This hyperchromic shift is the visual confirmation of the extended π-conjugation system forming as the nitropropene is generated.

• Quenching the Reaction: After 2.5 hours, remove the flask from the oil bath and allow it to cool to ambient temperature (approx. 20 °C). Slowly pour the reaction mixture into a beaker containing 75 mL of vigorously stirred, ice-cold distilled water.

  • Self-Validation Cue: The sudden shift in solvent polarity will cause the hydrophobic nitroalkene to immediately crash out of solution as a bright yellow/orange granular precipitate.

• Isolation: Collect the crude precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with three successive 15 mL portions of ice-cold distilled water.

  • Causality: Thorough aqueous washing is mandatory to remove all residual acetic acid and water-soluble ammonium salts, which can catalyze degradation during storage.

• Purification (Recrystallization): Transfer the crude solid to an Erlenmeyer flask and dissolve in a minimum volume of boiling isopropanol. Allow the solution to cool slowly to room temperature, then place it in an ice bath for 1 hour. Filter the purified crystals and dry under high vacuum for 12 hours.

Quantitative Data & Reaction Parameters

The following table summarizes the optimized stoichiometric ratios and expected analytical outcomes for this protocol.

Parameter	Value / Description	Rationale
Molar Ratio (Aldehyde : Nitroethane : NH₄OAc)	1.0 : 3.0 : 1.0	Excess nitroethane ensures complete conversion; stoichiometric catalyst maximizes reaction rate.
Reaction Temperature	115 °C (Reflux)	Required thermal energy for the dehydration of the β-nitro alcohol intermediate.
Reaction Time	2.5 Hours	Optimized to maximize yield while preventing heat-induced nitrile by-product formation.
Expected Yield (Post-Recrystallization)	68% - 75%	Losses primarily occur during the isopropanol recrystallization step, trading crude mass for high analytical purity.
Visual Appearance	Bright yellow to orange crystalline solid	Color arises from the highly conjugated donor-acceptor π-system of the substituted nitrostyrene framework.

Mechanistic Pathway Visualization

The following diagram illustrates the logical flow of the tandem aldol-addition/dehydration sequence governing this synthesis.

Mechanistic pathway of the Henry reaction yielding the conjugated (E)-nitroalkene.

References

• Diva-Portal.org : Synthesis and identification of metabolite biomarkers of 25C-NBOMe and 25I-NBOMe.2

• Benchchem : Benzaldehyde, 2,5-dimethoxy-4-(propylthio)- | 132184-35-1. 1

• The Vespiary : Syntheses and Selected Reductions of Conjugated Nitroalkenes. 4

• ResearchGate : The Henry Reaction: Spectroscopic Studies of Nitrile and Hydroxylamine By-products Formed During Synthesis of Psychoactive Phenylalkylamines. 3

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• 4. Syntheses and Selected Reductions of Conjugated Nitroalkenes - Varma & Kabalka - [www.rhodium.ws] [thevespiary.org]

Application Note: Lithium Aluminum Hydride Reduction of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene

Introduction & Scope

The reduction of β-nitrostyrenes to their corresponding phenethylamines is a cornerstone transformation in synthetic organic chemistry, providing access to a class of compounds with significant biological and pharmaceutical relevance.[1][2] Among the various reducing agents, lithium aluminum hydride (LiAlH₄ or LAH) is a powerful and effective choice for this conversion, capable of reducing both the nitro group and the carbon-carbon double bond in a single operation.[3][4][5]

This application note provides a comprehensive technical guide for the reduction of a phenolic β-nitrostyrene, specifically 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene, to the corresponding 2-(2-hydroxy-5-methoxyphenyl)propan-1-amine. The presence of the phenolic hydroxyl group introduces a critical consideration that must be addressed for a successful reaction, as it will react with LAH before the reduction of the primary functional groups. This guide details the reaction mechanism, a validated step-by-step protocol, critical safety procedures for handling LAH, and purification strategies.

The procedures outlined herein are intended for use by trained researchers and professionals in a controlled laboratory setting.

Scientific Principles & Reaction Mechanism

The reduction of a substituted nitrostyrene with LiAlH₄ is a complex process involving the transfer of multiple hydride (H⁻) ions from the aluminohydride complex. The overall transformation reduces the nitroalkene moiety to a saturated primary amine.

Key Mechanistic Steps:

• Acid-Base Reaction: The first equivalent of LAH is consumed in an acid-base reaction with the most acidic proton in the molecule—the phenolic hydroxyl group. This reaction is rapid and exothermic, evolving hydrogen gas and forming a lithium aluminum alkoxide intermediate. It is crucial to account for this initial reaction when calculating the stoichiometry of LAH.[6]

• Reduction of the Nitroalkene: The primary reduction pathway involves the nucleophilic addition of hydride ions. While the exact sequence can be complex, it is generally understood that the reaction proceeds via the reduction of both the conjugated double bond and the nitro group.[1][5] The powerful nucleophilicity of LAH enables it to reduce the electron-deficient nitro group through various intermediates (nitroso, hydroxylamine) to the final amine.[7]

This dual reduction capability makes LAH a highly efficient, albeit non-selective, reagent for this class of transformation.[1]

Experimental Protocol

This protocol is adapted from established procedures for the LAH reduction of phenolic nitrostyrenes.[8][9]

Materials and Equipment

Reagent/Material	Grade/Specification
1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene	Reagent Grade, dry
Lithium Aluminum Hydride (LiAlH₄)	Powder or granular, >95%
Tetrahydrofuran (THF)	Anhydrous, <50 ppm H₂O, inhibitor-free
Diethyl Ether (Et₂O)	Anhydrous
Sodium Hydroxide (NaOH)	15% (w/v) aqueous solution
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent Grade
Hydrochloric Acid (HCl)	Concentrated or as a solution in dioxane/ether
Deionized Water
Equipment	Specification
Three-neck round-bottom flask	Oven-dried
Reflux condenser with drying tube (CaCl₂ or Drierite)	Oven-dried
Pressure-equalizing addition funnel	Oven-dried
Mechanical or magnetic stirrer
Nitrogen or Argon gas supply with bubbler
Ice/water bath
Buchner funnel and filter flask
Celite® 545 (Diatomaceous earth)
Separatory funnel
Rotary evaporator

Reagent Quantities (Example Scale)

Reagent	MW ( g/mol )	Mass (g)	Moles (mmol)	Equivalents
1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene	209.20	5.00	23.9	1.0
Lithium Aluminum Hydride (LiAlH₄)	37.95	4.53	119.5	~5.0
Anhydrous THF	-	250 mL	-	-

Note: A significant excess of LAH is used to account for the initial acid-base reaction with the phenol and to ensure complete reduction of the nitroalkene.

Step-by-Step Procedure

A. Reaction Setup (Inert Atmosphere)

• Assemble the oven-dried three-neck flask with a stirrer, reflux condenser (topped with a drying tube), and a stopper.

• Place the flask under a positive pressure of dry nitrogen or argon.

• In the flask, carefully add the lithium aluminum hydride (4.53 g) to 150 mL of anhydrous THF. Stir the resulting slurry.

• In a separate dry flask, dissolve the 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene (5.00 g) in 100 mL of anhydrous THF.

• Transfer the substrate solution to the pressure-equalizing addition funnel and place it on the reaction flask, replacing the stopper.

B. Reduction Reaction

• Cool the stirred LAH slurry to 0 °C using an ice/water bath.

• Add the substrate solution dropwise from the addition funnel to the LAH slurry over a period of 60-90 minutes. Maintain the internal temperature below 10 °C. Caution: The reaction is exothermic, and hydrogen gas will evolve from the reaction of the phenolic group.[10] Ensure adequate ventilation in a fume hood.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

• Gently reflux the reaction mixture for 4-6 hours to ensure the reduction is complete. The reaction can be monitored by TLC (Thin Layer Chromatography) for the disappearance of the starting material.

C. Workup and Quenching (Fieser Method)

• Cool the reaction flask back down to 0 °C in an ice/water bath. This step is critical to control the highly exothermic quenching process.[11]

• Extremely cautiously and dropwise, perform the following sequential additions while stirring vigorously:

  • Add 4.5 mL of deionized water. (Hydrogen evolution will be vigorous).

  • Add 4.5 mL of 15% aqueous NaOH solution.

  • Add 13.5 mL of deionized water.

• Remove the ice bath and stir the mixture at room temperature for at least 1 hour. A granular white precipitate of aluminum salts should form, which is easily filterable.[10][11] If a gelatinous precipitate forms, the workup was likely performed too quickly or with incorrect ratios.

D. Isolation and Purification

• Filter the slurry through a pad of Celite® in a Buchner funnel. Wash the filter cake thoroughly with several portions of THF or diethyl ether (3 x 50 mL).

• Combine the filtrate and the washes and transfer to a separatory funnel.

• Wash the organic solution with a saturated brine solution (1 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent using a rotary evaporator to yield the crude amine as an oil or solid.

• For high purity, the amine can be converted to its hydrochloride salt. Dissolve the crude product in diethyl ether and add a solution of HCl in ether or dioxane dropwise until precipitation is complete.

• Collect the solid hydrochloride salt by filtration, wash with cold diethyl ether, and dry under vacuum. The salt can be further purified by recrystallization.[8]

Visualization of Experimental Workflow

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scribd.com [scribd.com]
• 3. safrole.com [safrole.com]
• 4. Lithium aluminium hydride - Wikipedia [en.wikipedia.org]
• 5. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 6. m.youtube.com [m.youtube.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Reduction of Phenolic Nitrostyrenes by Lithium Aluminum Hydride - [www.rhodium.ws] [chemistry.mdma.ch]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. designer-drug.com [designer-drug.com]

Application Note: 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene as a Precursor in Tetrahydroisoquinoline Alkaloid Synthesis

Target Audience: Synthetic Chemists, Pharmacognosists, and Drug Development Professionals Document Type: Advanced Methodological Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

The total synthesis of complex alkaloids frequently relies on the strategic construction of functionalized phenethylamine or amphetamine backbones, which subsequently undergo cyclization. 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene serves as a highly versatile, electron-rich intermediate in this domain.

The specific substitution pattern of this precursor—a hydroxyl group at the ortho position and a methoxy group at the meta position relative to the alkyl chain—is not arbitrary. It provides two critical synthetic advantages:

• Electronic Activation: The electron-donating nature of the -OH and -OCH₃ groups significantly increases the electron density of the aromatic ring. This is a strict prerequisite for the downstream Pictet-Spengler cyclization, where the aromatic ring must act as a nucleophile to attack an iminium ion intermediate 1.

• Regioselectivity: The directing effects of these substituents dictate the position of electrophilic aromatic substitution, ensuring high regioselectivity during the formation of the tetrahydroisoquinoline (THIQ) core.

Synthetic Workflow Visualization

The transformation from basic benzaldehyde precursors to the final alkaloid involves three distinct mechanistic phases: Nitroaldol (Henry) condensation, exhaustive reduction, and acid-catalyzed cyclization.

Fig 1: Three-stage synthetic workflow from benzaldehyde precursor to THIQ alkaloid.

Experimental Protocols & Causality

To ensure reproducibility, each phase of this synthesis is designed as a self-validating system , incorporating specific checkpoints where the chemistry proves its own success before you proceed.

Phase 1: Henry Reaction (Nitroaldol Condensation)

Objective: Synthesize the conjugated nitroalkene precursor. Causality: Ammonium acetate acts as an amphoteric catalyst. The acetate ion deprotonates the nitroethane to form a nitronate anion, which attacks the electrophilic carbonyl carbon of 2-hydroxy-5-methoxybenzaldehyde. The ammonium ion facilitates the subsequent dehydration, driving the equilibrium toward the thermodynamically stable conjugated nitropropene 2.

Step-by-Step Protocol:

• Charge a round-bottom flask with 2-hydroxy-5-methoxybenzaldehyde (50.0 g, 0.33 mol) 3.

• Add nitroethane (104.5 g, 1.39 mol) and ammonium acetate (10.0 g, 0.13 mol).

• Reflux the mixture under an inert nitrogen atmosphere for 4-6 hours. (Note: For high-throughput applications, microwave irradiation at 120 °C for 70 minutes can be utilized)2.

• Cool the reaction to room temperature.

• Filter the crude precipitate and recrystallize from hot ethanol to yield pure 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene.

Validation Checkpoint: The reaction self-validates visually. The starting materials are pale liquids/oils, but the successful formation of the highly conjugated nitrostyrene derivative results in the precipitation of vibrant yellow/orange crystals.

Phase 2: Exhaustive Reduction

Objective: Convert the nitropropene to 1-(2-Hydroxy-5-methoxyphenyl)-2-aminopropane. Causality: Lithium aluminum hydride (LiAlH₄) is selected over milder reducing agents (like NaBH₄) because it possesses the necessary hydride transfer potential to reduce both the conjugated alkene and the nitro group to a primary amine in a single pot.

Step-by-Step Protocol:

• Suspend LiAlH₄ (3.0 eq) in anhydrous THF at 0 °C under argon.

• Dropwise add a solution of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene in THF. (Caution: Highly exothermic. The free phenol group will consume one equivalent of hydride, evolving hydrogen gas).

• Reflux for 8 hours, then carefully quench using the Fieser method (x mL H₂O, x mL 15% NaOH, 3x mL H₂O).

• Filter the granular aluminum salts, concentrate the filtrate, and purify the freebase amine via acid-base extraction.

Validation Checkpoint: Validate via FTIR spectroscopy. The system is validated when the strong N-O symmetric/asymmetric stretches (~1520 and 1350 cm⁻¹) completely disappear, replaced by a primary N-H stretch (~3300 cm⁻¹).

Phase 3: Pictet-Spengler Cyclization

Objective: Form the tetrahydroisoquinoline (THIQ) alkaloid framework. Causality: The primary amine condenses with an aldehyde to form an imine. Protonation of the imine generates a highly electrophilic iminium ion. The electron-rich aromatic ring (activated by the 2-OH and 5-OMe groups) undergoes spontaneous intramolecular electrophilic aromatic substitution, closing the piperidine ring to form the alkaloid 1.

Step-by-Step Protocol:

• Dissolve 1-(2-Hydroxy-5-methoxyphenyl)-2-aminopropane in glacial acetic acid.

• Add 1.1 equivalents of the desired aldehyde (e.g., aqueous formaldehyde for a simple THIQ core).

• Stir at 80 °C for 12 hours.

• Basify the mixture with aqueous ammonia (pH > 9) and extract with dichloromethane.

• Purify the resulting isoquinoline alkaloid via flash chromatography (DCM:MeOH, 9:1).

Validation Checkpoint: Validate via ¹H-NMR. The successful cyclization is confirmed by the disappearance of the ortho-aromatic proton signal and the appearance of new aliphatic signals corresponding to the newly formed piperidine ring.

Quantitative Data & Reaction Optimization

To maximize the yield of the critical 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene intermediate, various catalytic conditions have been evaluated. Microwave irradiation provides the optimal balance of yield and atom economy, while standard reflux is suitable for scale-up.

Table 1: Reaction Optimization for the Henry Condensation Step

Catalyst System	Solvent	Temperature	Time	Yield (%)	Purity (HPLC)
NH₄OAc (0.4 eq)	Glacial AcOH	100 °C	6.0 h	72%	>95%
NH₄OAc (0.4 eq)	Neat (Excess Nitroethane)	110 °C	4.0 h	68%	92%
NH₄OAc (0.1 eq)	Neat (Microwave)	120 °C	1.2 h	85%	>98%
Butylamine (0.2 eq)	Toluene (Dean-Stark)	110 °C	12.0 h	55%	88%

Troubleshooting: Managing the Free Phenol

While the free 2-hydroxyl group is essential for the final Pictet-Spengler cyclization, it can cause complications during the Phase 2 reduction due to its acidity (consuming LiAlH₄ and creating insoluble phenoxide salts).

Expert Insight: If yields in Phase 2 drop below 50%, it is highly recommended to protect the phenol as a benzyl ether prior to the Henry reaction. The benzyl protecting group will survive the LiAlH₄ reduction and can be easily removed via catalytic hydrogenolysis (Pd/C, H₂) just before the final cyclization step, ensuring the aromatic ring is fully activated when needed.

References

• Diva-Portal.
• UC San Francisco Electronic Theses and Dissertations (Precursor Synthesis)
• UC San Francisco Electronic Theses and Dissertations (Isoquinoline Alkaloid Formation)

Sources

• 1. escholarship.org [escholarship.org]
• 2. diva-portal.org [diva-portal.org]
• 3. escholarship.org [escholarship.org]

Application Note: Microwave-Assisted Synthesis of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene

Introduction & Scope

The synthesis of highly functionalized conjugated nitroalkenes, such as 1-(2-hydroxy-5-methoxyphenyl)-2-nitropropene, is a foundational transformation in organic chemistry. This specific molecule serves as a critical intermediate in the development of complex pharmaceutical scaffolds, including substituted phenethylamines, indole architectures, and specialized enzyme inhibitors.

Traditionally, the synthesis relies on the Henry (nitroaldol) condensation between 2-hydroxy-5-methoxybenzaldehyde and nitroethane. However, conventional thermal reflux methods are notoriously inefficient, requiring prolonged reaction times (often 6–12 hours) that frequently lead to thermal degradation, polymerization by-products, and depressed yields[1]. By transitioning to Microwave-Assisted Organic Synthesis (MAOS), researchers can exploit dielectric heating to drastically reduce reaction times to mere minutes while simultaneously enhancing thermodynamic control, product purity, and aligning with green chemistry principles[1],[2].

Mechanistic Rationale & Microwave Kinetics

The Henry reaction is a base-catalyzed carbon-carbon bond-forming process. The reaction initiates with the deprotonation of nitroethane by a suitable base catalyst to generate a resonance-stabilized nitronate anion[1]. This nucleophile subsequently attacks the electrophilic carbonyl carbon of 2-hydroxy-5-methoxybenzaldehyde, forming a β -nitro alcohol intermediate.

Under conventional conductive heating, the subsequent dehydration of this intermediate to form the conjugated nitropropene is often the rate-limiting step. Microwave irradiation circumvents this bottleneck by directly interacting with the highly polar reaction medium. This targeted dielectric energy transfer rapidly overcomes the activation energy barrier for both the nucleophilic addition and the subsequent elimination of water, driving the reaction cleanly to the thermodynamic sink—the fully conjugated 1-(2-hydroxy-5-methoxyphenyl)-2-nitropropene[2].

Mechanistic workflow of the microwave-assisted Henry reaction yielding the target nitropropene.

Experimental Design & Causality

Every parameter in this protocol is optimized for the specific electronic and steric demands of the 2-hydroxy-5-methoxybenzaldehyde substrate:

• Solvent System (Glacial Acetic Acid): Acetic acid possesses a high microwave loss tangent, making it an exceptional medium for rapid dielectric heating. Furthermore, it provides the mildly acidic environment necessary to facilitate the final dehydration step of the nitroaldol intermediate[3].

• Catalyst (Ammonium Acetate): Acts as a dual-purpose reagent. It provides the basicity required to generate the nitronate anion while buffering the highly reactive nitropropene product against base-catalyzed polymerization.

• Microwave Reactor vs. Domestic Ovens: The use of a dedicated scientific microwave reactor is mandatory. Heating volatile solvents like nitroethane in sealed vessels generates significant pressure. Scientific reactors continuously monitor temperature and pressure, preventing the explosive hazards associated with domestic microwaves[1].

Step-by-Step Methodology

Self-Validating Protocol for High-Purity Synthesis

Reagents Required:

• 2-Hydroxy-5-methoxybenzaldehyde: 10.0 mmol (1.52 g)

• Nitroethane: 15.0 mmol (1.08 mL)

• Ammonium acetate: 5.0 mmol (0.38 g)

• Glacial acetic acid: 5.0 mL

• Aqueous Methanol (1:1 v/v, ice-cold)

Workflow:

• Reaction Assembly: In a 10 mL heavy-walled microwave-transparent reaction vial (quartz or borosilicate), dissolve 1.52 g of 2-hydroxy-5-methoxybenzaldehyde in 5.0 mL of glacial acetic acid.

• Reagent Activation: Add 1.08 mL of nitroethane followed by 0.38 g of ammonium acetate. Causality: A 1.5x molar excess of nitroethane is utilized to drive the equilibrium forward and maximize the conversion of the sterically hindered aldehyde.

• Inert Atmosphere: Introduce a magnetic stir bar and gently purge the vial with nitrogen gas for 30 seconds. Seal the vial with a pressure-rated Teflon crimp cap. Causality: Purging displaces oxygen, preventing the oxidative degradation of the electron-rich phenolic hydroxyl group at high temperatures.

• Microwave Irradiation: Place the sealed vial into the scientific microwave reactor. Apply the following parameters:

  • Target Temperature: 110°C

  • Ramp Time: 2 minutes

  • Hold Time: 15 minutes

  • Max Power: 150 W (Dynamic modulation)

  • Stirring: 600 rpm

• Cooling & Precipitation: Post-irradiation, utilize the reactor's compressed air cooling to rapidly bring the vial to 40°C. The solution should exhibit a deep orange-red hue.

• Workup & Isolation: Pour the crude mixture into 25 mL of ice-cold distilled water while stirring vigorously. A bright yellow to orange precipitate of the target nitropropene will form immediately.

• Purification: Collect the solid via vacuum filtration. Wash the filter cake with 10 mL of ice-cold 1:1 methanol:water[4]. Causality: This specific solvent ratio effectively dissolves residual nitroethane and acetic acid without solubilizing the highly non-polar nitropropene product.

• Drying: Transfer the purified crystals to a vacuum desiccator and dry over anhydrous silica gel for 12 hours.

Comparative Data Analysis

The implementation of MAOS provides a stark quantitative advantage over traditional conductive heating methodologies.

Parameter	Conventional Heating (Oil Bath)	Microwave-Assisted Synthesis (MAOS)
Temperature	115°C (Reflux)	110°C (Controlled via IR/Fiber-optic)
Reaction Time	6 - 8 Hours	15 Minutes
Isolated Yield	65% - 72%	88% - 94%
Product Purity (HPLC)	~85% (Polymerization by-products)	>98% (Clean profile)
Energy Consumption	High (Continuous heating)	Low (Rapid targeted heating)

Analytical Validation (E-E-A-T)

To ensure the scientific integrity of the synthesis, the following self-validating analytical checks must be performed:

• Thin-Layer Chromatography (TLC): Elute using a Hexane:Ethyl Acetate (7:3) system. The product will appear as a distinct, intensely UV-active spot (254 nm) with a higher Rf​ value than the starting aldehyde, owing to the loss of the highly polar carbonyl oxygen.

• Nuclear Magnetic Resonance (NMR): The successful formation of the conjugated system is definitively confirmed by 1 H NMR. Look for the characteristic downfield singlet of the olefinic proton ( β -proton) typically resonating between δ 8.00 and 8.25 ppm, which confirms the complete dehydration of the intermediate β -nitro alcohol[3],[2].

References

• Application Note: Microwave-Assisted Synthesis of 1-Phenyl-2-Nitropropene for Improved Yield and Efficiency - Benchchem - 1

• Rapid and Efficient Functionalized Ionic Liquid-Catalyzed Aldol Condensation Reactions Associated with Microwave Irradiation - PMC - 2

• AU2021106190A4 - Improved method of synthesis of 1-(3',4'-methylene dioxyphenyl)-2-(methylamino) propane (mdma) - Google Patents - 4

• The Henry Reaction: Spectroscopic Studies of Nitrile and Hydroxylamine By-products Formed During Synthesis of Psychoactive Phenylalkylamines - ResearchGate - 3

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Rapid and Efficient Functionalized Ionic Liquid-Catalyzed Aldol Condensation Reactions Associated with Microwave Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. AU2021106190A4 - Improved method of synthesis of 1-(3’,4’-methylene dioxyphenyl)-2-(methylamino) propane (mdma) - Google Patents [patents.google.com]

Application Notes and Protocols: 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene in Organic Intermediate Synthesis

Introduction: A Versatile Phenolic Nitroalkene Intermediate

1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene is a substituted nitrostyrene that serves as a highly functionalized and versatile intermediate in organic synthesis. Its chemical architecture, featuring a reactive nitroalkene moiety, a phenolic hydroxyl group, and a methoxy substituent on the aromatic ring, makes it a valuable precursor for a range of more complex molecules. The electron-withdrawing nature of the nitro group activates the alkene double bond for various nucleophilic additions, while the nitro group itself is readily transformable into other key functional groups, most notably an amine.

This guide provides a comprehensive overview of the synthesis and primary applications of 1-(2-hydroxy-5-methoxyphenyl)-2-nitropropene. We present detailed, field-proven protocols adapted for this specific substrate, explain the mechanistic rationale behind the synthetic strategies, and discuss the potential utility of its derivatives, particularly in the context of medicinal chemistry and drug development.

Part 1: Synthesis of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene

The most direct and widely adopted method for synthesizing β-nitrostyrenes is the Henry reaction (also known as the nitroaldol reaction), followed by dehydration.[1] This reaction involves the base-catalyzed condensation of an aromatic aldehyde with a nitroalkane.[2] For the synthesis of the title compound, 2-hydroxy-5-methoxybenzaldehyde is reacted with nitroethane.

Reaction Principle: The reaction proceeds via a base-catalyzed nitroaldol addition. A mild base deprotonates the α-carbon of nitroethane, creating a resonance-stabilized nitronate anion. This nucleophile then attacks the electrophilic carbonyl carbon of 2-hydroxy-5-methoxybenzaldehyde. The resulting β-nitro alcohol intermediate is typically unstable and undergoes spontaneous or heat-induced dehydration to yield the thermodynamically favored 1-(2-hydroxy-5-methoxyphenyl)-2-nitropropene product.[2]

Diagram 1: Synthesis Workflow A flowchart outlining the synthesis of the target nitropropene intermediate.

Proposed Protocol: Synthesis via Henry Condensation

This protocol is adapted from established procedures for structurally similar phenolic aldehydes.[3] Researchers should perform an initial small-scale reaction to optimize conditions.

Materials:

• 2-Hydroxy-5-methoxybenzaldehyde (1.0 eq)

• Nitroethane (1.5 eq)

• Ammonium acetate (0.4 eq)

• Glacial Acetic Acid (solvent)

• Methanol (for recrystallization)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-hydroxy-5-methoxybenzaldehyde (1.0 eq) and glacial acetic acid (approx. 2 mL per gram of aldehyde).

• Begin stirring and add nitroethane (1.5 eq) followed by ammonium acetate (0.4 eq).

• Heat the mixture to a gentle reflux (approximately 110-120°C) and maintain for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, remove the heat source and allow the mixture to cool slowly to room temperature, and then further cool in an ice bath for 30-60 minutes to facilitate crystallization.

• Collect the precipitated yellow-orange solid by vacuum filtration.

• Wash the crude product with cold water, followed by a small amount of cold methanol to remove residual acetic acid and unreacted starting materials.

• For further purification, recrystallize the crude product from a minimal amount of boiling methanol.

• Dry the purified crystals under vacuum to yield 1-(2-hydroxy-5-methoxyphenyl)-2-nitropropene.

Causality and Insights:

• Catalyst Choice: Ammonium acetate is a common and effective catalyst that provides a mildly basic environment suitable for the condensation while minimizing side reactions often seen with stronger bases.[4]

• Solvent: Glacial acetic acid serves as both a solvent and a co-catalyst, helping to facilitate the dehydration of the intermediate nitro alcohol.

• Phenolic Reactant: The presence of the free hydroxyl group can be problematic in some reactions. However, for the Henry condensation, it is generally well-tolerated. Using stronger bases could deprotonate the phenol, potentially complicating the reaction.

Physicochemical and Expected Spectral Data

Property	Expected Value
Molecular Formula	C₁₀H₁₁NO₄
Molar Mass	209.20 g/mol
Appearance	Yellow to orange crystalline solid
Melting Point	Expected in the range of 90-120°C
Solubility	Insoluble in water; Soluble in ethanol, methanol, acetone, DCM, chloroform.
¹H-NMR (Expected)	δ (ppm): ~8.1 (s, 1H, vinyl-H), ~7.0-6.8 (m, 3H, Ar-H), ~5.5 (s, 1H, Ar-OH), ~3.8 (s, 3H, OCH₃), ~2.5 (s, 3H, CH₃)
¹³C-NMR (Expected)	Aromatic carbons (150-110 ppm), Vinyl carbons (~140, ~135 ppm), OCH₃ (~56 ppm), CH₃ (~14 ppm)

Part 2: Key Application in Organic Synthesis

The primary and most valuable application of 1-(2-hydroxy-5-methoxyphenyl)-2-nitropropene is its role as a precursor to the corresponding phenethylamine derivative. This transformation is a cornerstone in the synthesis of numerous biologically active molecules.[5][6]

Application: Synthesis of 1-(2-Hydroxy-5-methoxyphenyl)-2-aminopropane

The reduction of the nitroalkene functionality is a powerful method for creating substituted phenethylamines. This class of compounds is renowned for its diverse pharmacological activities, often interacting with monoamine neurotransmitter systems.[6] The title amine, 1-(2-hydroxy-5-methoxyphenyl)-2-aminopropane, is a structural analog of compounds known to interact with serotonin receptors.[5][7]

Reaction Principle: The conversion requires the reduction of both the carbon-carbon double bond and the nitro group. Several reducing agents can accomplish this, including lithium aluminum hydride (LiAlH₄), catalytic hydrogenation (H₂/Pd-C), and sodium borohydride in the presence of a transition metal salt like copper(II) chloride.[8][9] The NaBH₄/CuCl₂ system is presented here as it offers a safer and more operationally simple alternative to the highly reactive and pyrophoric LiAlH₄, while still providing high yields.[10] The proposed mechanism involves the formation of copper hydride species that facilitate the reduction.

Diagram 2: Reduction Pathway to the Target Amine A schematic of the reduction of the nitropropene to the corresponding phenethylamine.

Protocol: Reduction with Sodium Borohydride and Copper(II) Chloride

This protocol is adapted from a general, high-yield procedure for the reduction of substituted β-nitrostyrenes.[10]

Materials:

• 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene (1.0 eq)

• Sodium borohydride (NaBH₄) (4.0 eq)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O) (0.1 eq)

• Isopropanol (solvent)

• 25% Aqueous Sodium Hydroxide (NaOH)

• Dichloromethane (DCM) or Diethyl Ether (for extraction)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve 1-(2-hydroxy-5-methoxyphenyl)-2-nitropropene (1.0 eq) in isopropanol.

• Add sodium borohydride (4.0 eq) to the solution in portions. The reaction is exothermic, and the temperature can be controlled with a water bath if necessary.

• Stir the mixture until the initial yellow-orange color of the nitrostyrene fades.

• Add a 2M aqueous solution of copper(II) chloride (0.1 eq) dropwise to the reaction mixture.

• Heat the reaction to reflux (approx. 80°C) and maintain for 30-60 minutes, monitoring by TLC until the starting material is consumed.

• Cool the reaction to room temperature and carefully make the mixture basic by adding a 25% aqueous solution of sodium hydroxide.

• Extract the product with a suitable organic solvent (e.g., DCM or diethyl ether) three times.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure to yield the crude amine, which can be further purified by column chromatography or by conversion to its hydrochloride salt and recrystallization.

Causality and Insights:

• Safety and Efficacy: While LiAlH₄ is a classic reagent for this transformation, its hazardous nature makes the NaBH₄/CuCl₂ system more attractive for general laboratory use. It provides excellent yields (often >80%) for a variety of substituted nitrostyrenes.[10]

• Phenolic Groups: The reduction of phenolic nitrostyrenes can sometimes be challenging with certain hydrides. Red-Al [sodium bis(2-methoxyethoxy)aluminum hydride] has also been reported as an effective reagent for these specific substrates.[3]

• Work-up: The final product is a basic amine. Basification of the reaction mixture ensures the product is in its freebase form, allowing for efficient extraction into an organic solvent.

Relevance for Drug Development

The product, 1-(2-hydroxy-5-methoxyphenyl)-2-aminopropane, belongs to the phenethylamine class. The substitution pattern on the aromatic ring is critical for pharmacological activity. Specifically, the 2,5-disubstituted phenethylamines (often with methoxy groups) are well-known for their potent agonist activity at serotonin 5-HT₂A receptors, which is the basis for the psychedelic effects of compounds like 2C-B (4-bromo-2,5-dimethoxyphenethylamine).[5]

The target amine is a close structural analog of a major metabolite of 2C-B, namely 4-bromo-2-hydroxy-5-methoxyphenethylamine.[7] The presence of the 2-hydroxy and 5-methoxy groups suggests a high potential for interaction with serotonin receptors, making it a molecule of significant interest for researchers investigating the structure-activity relationships of psychoactive compounds and developing novel CNS-active agents.[5][11]

References

• Burke, T. R., Jr., & Peoples, J. (1978). Reduction of Nitrostyrenes using Red-Al. Organic Preparations and Procedures International, 10(4), 183-185. Available at: [Link]

• PubChem. (2026). 2-Hydroxy-5-methoxybenzaldehyde. National Center for Biotechnology Information. Available at: [Link]

• Reis, J. (n.d.). Henry Reaction. Master Organic Chemistry. Available at: [Link]

• NIST. (n.d.). Benzaldehyde, 2-hydroxy-5-methoxy-. NIST Chemistry WebBook. Available at: [Link]

• Gloster, T. M., et al. (2020). Investigation of the 2,5-Dimethoxy Motif in Phenethylamine Serotonin 2A Receptor Agonists. ACS Chemical Neuroscience, 11(8), 1153–1163. Available at: [Link]

• Wikipedia. (n.d.). 2-Hydroxy-5-methoxybenzaldehyde. Available at: [Link]

• Ladd, D. L., & Weinstock, J. (1981). Chemoselective Zinc/HCl Reduction of Halogenated β-Nitrostyrenes: Synthesis of Halogenated Dopamine Analogues. The Journal of Organic Chemistry, 46(1), 203–206. Available at: [Link]

• precisionFDA. (2026). 2-HYDROXY-5-METHOXYBENZALDEHYDE. Available at: [Link]

• Wikipedia. (n.d.). Henry reaction. Available at: [Link]

• D'Andrea, L., & Jademyr, S. (2025). Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride. Beilstein Journal of Organic Chemistry, 21, 39–46. Available at: [Link]

• Halberstadt, A. L., et al. (2019). Receptor Interaction Profiles of 4-Alkoxy-Substituted 2,5-Dimethoxyphenethylamines and Related Amphetamines. Frontiers in Psychiatry, 10, 843. Available at: [Link]

• Das, B., et al. (2019). Recent Advances in Henry Reaction: A Versatile Method in Organic Synthesis. Current Organic Synthesis, 16(1), 2-24. Available at: [Link]

• D'Andrea, L., & Jademyr, S. (2024). One-pot Reduction of Nitrostyrenes to Phenethylamines using Sodium Borohydride and Copper(II) chloride. ChemRxiv. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Henry Reaction. Available at: [Link]

• Kuchar, M., et al. (2008). Disposition of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) and its metabolite 4-bromo-2-hydroxy-5-methoxyphenethylamine in rats after subcutaneous administration. Toxicology Letters, 178(1), 29-36. Available at: [Link]

• Wagmann, L., et al. (2018). Interactions of phenethylamine-derived psychoactive substances of the 2C-series with human monoamine oxidases. Drug Testing and Analysis, 11(3), 494-503. Available at: [Link]

• Wikipedia. (n.d.). Substituted methoxyphenethylamine. Available at: [Link]

Sources

• 1. Henry reaction - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Reduction of Nitrostyrenes using Red-Al [chemistry.mdma.ch]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Substituted methoxyphenethylamine - Wikipedia [en.wikipedia.org]
• 7. Disposition of 4-bromo-2,5-dimethoxyphenethylamine (2C-B) and its metabolite 4-bromo-2-hydroxy-5-methoxyphenethylamine in rats after subcutaneous administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemrxiv.org [chemrxiv.org]
• 11. Frontiers | Receptor Interaction Profiles of 4-Alkoxy-Substituted 2,5-Dimethoxyphenethylamines and Related Amphetamines [frontiersin.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Incomplete Reduction of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene

Welcome to the Application Scientist Technical Support Center. This guide is engineered for researchers and drug development professionals troubleshooting the stalled or incomplete reduction of 1-(2-hydroxy-5-methoxyphenyl)-2-nitropropene. Converting this specific conjugated nitroalkene to its primary amine is synthetically demanding. The presence of an acidic phenolic hydroxyl group, an electron-rich aromatic ring, and a highly reactive conjugated system often leads to stalled intermediates, dimerization, or catalyst poisoning.

Below, we dissect the mechanistic causes of these failures and provide self-validating protocols to ensure complete conversion.

Part 1: Mechanistic Causality of Incomplete Reduction

To troubleshoot a failed reduction, you must first understand the molecular environment of 1-(2-hydroxy-5-methoxyphenyl)-2-nitropropene. Incomplete reduction is rarely a reagent quality issue; it is a kinetic and stoichiometric issue driven by three primary factors:

• Hydride Quenching via the Phenolic OH: The pKa of the 2-hydroxy group is approximately 9–10. When using hydride donors like Lithium Aluminum Hydride (LiAlH₄) or Sodium Borohydride (NaBH₄), this acidic proton reacts instantly to form hydrogen gas and a phenoxide salt. This parasitic reaction consumes at least one full equivalent of the reducing agent. If not mathematically accounted for, the reaction is stoichiometrically starved, leading to incomplete reduction[1].

• Electronic Deactivation: The formation of the phenoxide anion pushes electron density into the aromatic ring and the conjugated alkene. This reduces the electrophilicity of the nitropropene, significantly slowing down the initial hydride attack on the β -carbon.

• Dimerization vs. Reduction Kinetics: Nitroalkenes are excellent Michael acceptors. During reduction, the intermediate nitronate can react with unreacted starting material to form dimers[2]. If the reduction rate is slower than the Michael addition rate, the reaction yields a complex, polymerized tar rather than the desired amine.

Part 2: Frequently Asked Questions (FAQs)

Q1: My GC-MS shows a mass corresponding to the oxime/hydroxylamine. Why did the reaction stall? A1: Over-reduction of the alkene but under-reduction of the nitro group occurs when using milder agents that lack the thermodynamic driving force to break the N-O bonds[2]. Direct reduction to a primary amine requires overcoming the highly stable oxime intermediate. To push the reaction to completion, you must either use a harsher reducing environment or employ a two-step approach (reducing the alkene first, then the nitro group).

Q2: Can I use NaBH₄ to reduce both the alkene and the nitro group in one pot? A2: No. Sodium borohydride (NaBH₄) alone is chemoselective for the carbon-carbon double bond in conjugated systems, yielding a saturated nitroalkane[3]. To achieve full reduction to the amine, NaBH₄ must be paired with a transition metal catalyst (e.g., NiCl₂ to form nickel boride in situ) or followed by a secondary reduction step using Zn/HCl[3].

Q3: How do I prevent the reaction mixture from polymerizing into a dark tar? A3: Tarring is caused by base-catalyzed dimerization via a Michael addition of the intermediate nitronate to the unreacted nitroalkene[2]. To prevent this, you must maintain a low concentration of the nitronate. Always add the reducing agent portion-wise to a dilute solution of the substrate and maintain lower temperatures (0–10°C) during the initial addition[2].

Part 3: Visual Workflows for Troubleshooting

Pathway of nitropropene reduction highlighting incomplete intermediates and dimerization.

Decision matrix for troubleshooting stalled nitropropene reductions.

Part 4: Quantitative Data & Reagent Comparison

Selecting the correct reducing agent requires balancing chemoselectivity against the reactivity of the unprotected phenol.

Reducing Agent System	Target Product	Tolerance to Free Phenolic OH	Common Side Reactions / Byproducts
NaBH₄ (Alcohol/THF)	Nitroalkane	Low (Quenches 1 eq. hydride)	Dimerization, Oxime formation[2]
NaBH₄ / NiCl₂	Primary Amine	Moderate (Requires excess reagent)	Boron complexes, Incomplete reduction
LiAlH₄ (THF)	Primary Amine	Very Low (Violent H₂ evolution)	Azo products (if aromatic nitro)[1]
H₂ + Pd/C	Primary Amine	High	Ring hydrogenation, Dehalogenation[4]
Zn / HCl	Primary Amine	High (Acidic conditions)	Ketone formation (if alkene is present)[3]

Part 5: Self-Validating Experimental Protocols

To bypass the complications of the free phenolic OH and the risk of dimerization, the most robust approach is a Two-Step Reduction . This method isolates the reduction of the alkene from the reduction of the nitro group, providing distinct validation checkpoints at each stage[3].

Protocol: Two-Step Reduction to 1-(2-Hydroxy-5-methoxyphenyl)-2-aminopropane

Step 1: Chemoselective Reduction to the Nitroalkane Causality: Using NaBH₄ in a mixed solvent system chemoselectively reduces the conjugated double bond without touching the nitro group[2]. We use an excess of NaBH₄ to account for the equivalent lost to the acidic phenol.

• Preparation: In a 100 mL round-bottom flask, dissolve 10 mmol of 1-(2-hydroxy-5-methoxyphenyl)-2-nitropropene in 30 mL of a 10:1 (v/v) THF/Methanol mixture. Cool the bright yellow solution to 0°C in an ice bath.

• Portion-wise Addition: Slowly add 25 mmol of NaBH₄ in five equal portions over 30 minutes.

  • Causality: Portion-wise addition keeps the nitronate concentration low, preventing Michael addition/dimerization[2].

• Self-Validation Checkpoint 1 (Visual): Observe the evolution of H₂ gas (from the phenol reacting with NaBH₄). The reaction is complete when the bright yellow color of the conjugated nitroalkene completely fades to a colorless or pale yellow solution.

• Self-Validation Checkpoint 2 (TLC): Run a TLC (Hexanes:EtOAc 3:1). The starting material spot (UV active, yellow) should disappear, replaced by a higher Rf spot (nitroalkane).

• Workup: Quench carefully with 1M HCl to pH 5, extract with Ethyl Acetate (3 x 20 mL), dry over MgSO₄, and concentrate to yield the intermediate nitroalkane.

Step 2: Acidic Metal Reduction to the Primary Amine Causality: Zinc in acidic conditions (HCl or Acetic Acid) provides a mild, highly effective method for reducing aliphatic nitro groups to amines without being hindered by the free phenol[1].

• Preparation: Dissolve the crude nitroalkane from Step 1 in 25 mL of Methanol. Add 100 mmol of Zinc dust (10 equivalents).

• Acid Addition: While stirring vigorously at room temperature, dropwise add 15 mL of concentrated HCl over 45 minutes. The reaction is exothermic.

• Self-Validation Checkpoint 3 (TLC/Stain): After 2 hours of stirring, spot the reaction on TLC. Spray the TLC plate with Ninhydrin stain and heat. A purple/pink spot confirms the presence of the primary amine.

• Workup: Filter the unreacted Zinc dust through a pad of Celite. Basify the filtrate to pH 10 using 2M NaOH (this will also form the water-soluble sodium phenoxide). Extract the aqueous layer with Dichloromethane (3 x 30 mL).

  • Note: If the product remains in the aqueous layer due to phenoxide formation, carefully adjust the pH to ~8.5 (the isoelectric point) before extraction.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate under reduced pressure to yield the final primary amine.

References

• Benchchem. "Overcoming side reactions in the reduction of nitroalkenes." Benchchem Technical Support. 2

• Common Organic Chemistry. "Nitro Reduction." 1

• Master Organic Chemistry. "More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups." 4

• Chemistry Stack Exchange. "Reduction of α,β-unsaturated nitro compounds."3

Sources

• 1. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

optimizing Knoevenagel condensation for 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene

Welcome to the Technical Support Center for Nitroalkene Synthesis. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who encounter chemoselectivity and yield issues when working with highly functionalized benzaldehydes.

This guide provides an in-depth, self-validating protocol and troubleshooting matrix for the Knoevenagel condensation of 2-hydroxy-5-methoxybenzaldehyde with nitroethane to yield 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene .

Mechanistic Overview & The "Ortho-Phenol" Challenge

Synthesizing this specific nitropropene derivative is notoriously tricky due to the unprotected phenolic -OH group located ortho to the aldehyde.

• The Base-Sensitivity Issue: Standard Knoevenagel condensations often utilize strong bases (e.g., NaOH, piperidine)[1]. However, strong bases deprotonate the phenol to form a phenoxide anion. This anion donates electron density into the aromatic ring via resonance, severely reducing the electrophilicity of the aldehyde carbon and stalling the reaction.

• Oxidative Polymerization: Phenols in basic media are highly susceptible to aerobic oxidation, leading to the formation of dark, tarry polymeric byproducts.

• The Solution: The optimal approach utilizes a buffered, mildly acidic system—specifically Ammonium Acetate (NH₄OAc) in Glacial Acetic Acid (AcOH) [2]. The amine facilitates the formation of a highly reactive imine intermediate, while the acidic environment keeps the phenol protonated, protecting it from oxidation and preventing phenoxide formation[3].

Reaction Pathway & Side-Reaction Visualization

Mechanistic pathway and side-reactions for 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene synthesis.

Optimization Data: Catalyst & Solvent Selection

To understand the causality behind our recommended protocol, review the quantitative data summarizing various catalyst/solvent systems tested for this substrate:

Catalyst / Solvent System	Temp	Time	Yield	Mechanistic Causality / Observations
NaOH / Aqueous EtOH	25 °C	12 h	< 10%	Failure: Strong base deprotonates the ortho-phenol, deactivating the aldehyde. Promotes rapid oxidative tarring.
Piperidine / Toluene	110 °C	6 h	35%	Sub-optimal: Moderate yield. Secondary amines can trigger intramolecular cyclization of the ortho-OH onto the alkene.
NH₄OAc / Glacial AcOH	95 °C	3 h	82%	Optimal: Acidic buffer protects the phenol from oxidation and deprotonation while efficiently forming the imine intermediate[4].
Microwave (NH₄OAc, Neat)	120 °C	20 min	88%	Advanced: Excellent yield and minimal thermal degradation, but requires specialized microwave synthesis equipment[2].

Self-Validating Experimental Protocol

This workflow is designed with built-in validation checks to ensure the integrity of the reaction at every step.

Reagents Required:

• 2-Hydroxy-5-methoxybenzaldehyde (1.0 eq, 10.0 mmol)

• Nitroethane (3.0 eq, 30.0 mmol) (Note: Excess is required due to its volatility)

• Anhydrous Ammonium Acetate (1.2 eq, 12.0 mmol)

• Glacial Acetic Acid (10 mL)

Step-by-Step Methodology:

• Inert Preparation: Purge a 50 mL round-bottom flask with Nitrogen or Argon.

  • Causality: The unprotected phenol is highly susceptible to aerobic oxidation at elevated temperatures.

• Reagent Charging: Add the benzaldehyde, nitroethane, and ammonium acetate to the flask.

  • Validation Check: Ensure the ammonium acetate is free-flowing. Clumpy, wet catalyst introduces water prematurely, shifting the thermodynamic equilibrium away from the desired dehydration step.

• Solvent Addition: Add glacial acetic acid. The mixture will initially form a pale yellow suspension.

• Reflux & Monitoring: Attach a chilled reflux condenser and heat the mixture to 95 °C in an oil bath. Stir vigorously for 3 hours.

  • Validation Check: Monitor via TLC (Hexane:Ethyl Acetate 3:1). The aldehyde starting material (Rf ~0.6) should disappear, replaced by a bright yellow/orange product spot (Rf ~0.4).

• Thermal Quenching: Remove from heat. While still warm (approx. 60 °C), pour the mixture slowly into 50 mL of vigorously stirred crushed ice water.

  • Causality: Rapid thermal quenching forces supersaturation, preventing the low-melting nitroalkene from "oiling out" into a biphasic liquid.

• Isolation: Vacuum filter the precipitated bright yellow crystals. Wash thoroughly with cold distilled water (3 x 15 mL) to remove residual acetic acid and ammonium salts.

• Purification: Recrystallize from minimal boiling isopropanol to achieve >98% purity.

Troubleshooting & FAQs

Q: My reaction mixture turned into a black, sticky tar. What happened? A: You likely used a base that is too strong (e.g., NaOH, KOH, or piperidine) or exposed the hot reaction to atmospheric oxygen[1]. Strong bases deprotonate the phenol to a phenoxide anion, which donates electron density into the aromatic ring, severely reducing the electrophilicity of the aldehyde and stalling the Knoevenagel condensation. Switch to the NH₄OAc/Glacial AcOH buffer system and ensure the flask is flushed with inert gas.

Q: The product is "oiling out" instead of crystallizing during the aqueous workup. How do I fix this? A: "Oiling out" occurs when the product separates as a supercooled liquid phase rather than forming a solid crystal lattice. This is common with nitroalkenes due to trace impurities lowering the melting point. Troubleshooting steps:

• Ensure you are pouring the warm reaction mixture into vigorously stirred ice water, not the other way around.

• If an oil forms, scratch the inside of the beaker with a glass rod to induce nucleation, or add a seed crystal if available.

• If it remains an oil, extract it into dichloromethane (DCM), wash with brine, dry over Na₂SO₄, evaporate the solvent under reduced pressure, and recrystallize the crude residue from cold ethanol or isopropanol.

Q: TLC shows incomplete conversion of the aldehyde even after 6 hours of reflux. Why? A: Nitroethane has a relatively low boiling point (114 °C). If your reflux condenser is not adequately chilled, the nitroethane will escape the system as vapor before it can react. Always use a molar excess of nitroethane (3.0 eq) and ensure a tight, well-cooled reflux setup. Additionally, check the quality of your ammonium acetate; it is highly hygroscopic, and wet catalyst will stall the dehydration step of the condensation[3].

Q: Can I use a solvent-free microwave method for this specific substrate? A: Yes. Microwave-assisted Knoevenagel condensations using ammonium acetate under solvent-free conditions have been shown to reduce reaction times from hours to minutes (e.g., 120 °C for 15-20 min)[2]. However, precise temperature control is critical; exceeding 130 °C will cause rapid thermal degradation of the ortho-hydroxy group.

References

• Title: Product Class 4: Alk-1-enyl Nitrogen Compounds Source: Thieme-Connect URL: [Link]

• Title: Syntheses and Selected Reductions of Conjugated Nitroalkenes Source: The Vespiary (Varma & Kabalka) URL: [Link]

• Title: Nitro-Mannich Reaction | Chemical Reviews Source: ACS Publications URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Syntheses and Selected Reductions of Conjugated Nitroalkenes - Varma & Kabalka - [www.rhodium.ws] [thevespiary.org]

Technical Support Center: Solvent Optimization for 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene Recrystallization

This technical guide provides a comprehensive resource for researchers, scientists, and drug development professionals on the solvent optimization for the recrystallization of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene. This document is structured to provide both foundational knowledge and practical troubleshooting advice to ensure the successful purification of this compound.

Introduction: The Challenge of Purifying Phenolic Nitrostyrenes

1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene is a substituted nitrostyrene, a class of compounds that are valuable synthetic intermediates. However, their purification by recrystallization is often non-trivial. The presence of a polar ortho-hydroxyl group and a methoxy group on the phenyl ring, combined with the conjugated nitroalkene system, introduces specific challenges. These include a propensity for "oiling out," where the compound separates as a liquid rather than forming crystals, and potential for polymerization, especially at elevated temperatures.

The ortho-hydroxyl group, in particular, can engage in intramolecular hydrogen bonding, which can influence the compound's solubility and crystalline structure. This guide will provide a systematic approach to solvent selection and troubleshooting to overcome these challenges.

Solvent Selection: A Data-Driven Approach

The ideal recrystallization solvent should exhibit high solubility for the target compound at elevated temperatures and low solubility at lower temperatures. For 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene, a moderately polar solvent is a logical starting point.

Recommended Solvents for Initial Screening

Solvent	Polarity Index	Boiling Point (°C)	Rationale & Considerations
Isopropanol (IPA)	3.9	82.6	A common and often effective solvent for nitrostyrenes. Its moderate polarity can accommodate the phenolic and nitro groups.
Ethanol	4.3	78.4	Similar to isopropanol, widely used for recrystallizing nitrostyrenes, often yielding high-purity crystals.[1]
Methanol	5.1	64.7	More polar than ethanol and isopropanol, which may be advantageous for the hydroxylated compound. However, higher solubility at room temperature could lead to lower yields.
Glacial Acetic Acid	6.2	118.0	Has been used for the recrystallization of phenolic nitrostyrenes.[2] Its acidic nature may help to suppress the phenoxide formation which could inhibit crystallization. Use with caution due to its high boiling point and corrosivity.
Toluene	2.4	110.6	A non-polar aprotic solvent. Can be effective, especially in a two-solvent system with a more polar solvent.
Ethanol/Water	Variable	Variable	A mixed solvent system can be highly effective. The compound is dissolved in a minimal amount of hot ethanol, and water is added dropwise as an anti-solvent until turbidity is observed.
Toluene/Hexane	Variable	Variable	A non-polar mixed solvent system. The compound is dissolved in a minimal amount of hot toluene, and hexane is added as an anti-solvent.

Experimental Protocol: Solvent Screening

A systematic solvent screening is crucial for identifying the optimal recrystallization conditions.

Materials:

• Crude 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene

• Selection of candidate solvents (from the table above)

• Small test tubes or vials

• Hot plate with stirring capability

• Ice bath

Procedure:

• Place a small, consistent amount of the crude compound (e.g., 20-30 mg) into several test tubes.

• To each tube, add a different solvent dropwise at room temperature, observing for solubility.

• If the compound is insoluble or sparingly soluble at room temperature, gently heat the test tube while stirring and continue adding the solvent dropwise until the solid completely dissolves.

• Once dissolved, allow the solution to cool slowly to room temperature.

• If no crystals form, try scratching the inside of the test tube with a glass rod or placing it in an ice bath.

• Observe the quantity and quality of the crystals formed. An ideal solvent will yield a significant amount of well-formed crystals upon cooling.

Troubleshooting Guide

This section addresses common issues encountered during the recrystallization of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene.

Issue 1: The Compound "Oils Out" Instead of Crystallizing

"Oiling out" is the formation of a liquid phase of the compound instead of solid crystals. This is a common problem with nitrostyrenes and can be caused by several factors.

Causality:

• High Impurity Level: Impurities can disrupt the crystal lattice formation.

• Rapid Cooling: Cooling the solution too quickly does not allow sufficient time for crystal nucleation and growth.

• Supersaturation: If the solution is too concentrated, the compound may precipitate as an oil.

• Low Melting Point: If the melting point of the compound is lower than the temperature of the solution, it will separate as a liquid.

Troubleshooting Steps:

• Re-heat and Add More Solvent: If an oil forms, re-heat the solution until the oil redissolves. Add a small amount of additional hot solvent to decrease the saturation level. Allow the solution to cool more slowly.

• Slow Cooling: After dissolving the compound in the hot solvent, allow the flask to cool slowly on the benchtop before moving it to an ice bath. Insulating the flask can further slow the cooling rate.

• Seeding: If you have a small amount of pure, crystalline product, add a "seed" crystal to the cooled, supersaturated solution. This will provide a template for crystal growth.

• Change Solvent System: If oiling out persists, a different solvent or a two-solvent system may be necessary. Often, using a slightly less effective solvent can promote slower, more controlled crystallization.

• Scratching: Scratching the inner surface of the flask at the meniscus with a glass rod can create nucleation sites and induce crystallization.

dot

Caption: Troubleshooting workflow for "oiling out".

Issue 2: The Product is Discolored (Orange or Red)

A pale yellow color is expected for the pure product. An orange or red coloration often indicates the presence of polymeric byproducts.

Causality:

• Polymerization: Nitrostyrenes can polymerize, especially when subjected to prolonged heating or basic conditions.

Troubleshooting Steps:

• Minimize Heating Time: Use the minimum amount of heat necessary to dissolve the solid and avoid prolonged periods at high temperatures.

• Purify Starting Materials: Ensure that the starting materials are free of basic impurities that could catalyze polymerization.

• Recrystallize Again: A careful second recrystallization can often leave the more soluble polymeric impurities in the mother liquor.

• Activated Charcoal: Adding a small amount of activated charcoal to the hot solution before filtration can help to remove colored impurities. Use with caution as it can also adsorb the desired product.

Issue 3: Low Yield After Recrystallization

A low yield can be frustrating and is often preventable.

Causality:

• Using Too Much Solvent: The most common cause of low yield is using an excessive amount of solvent, which keeps a significant portion of the product dissolved even at low temperatures.

• Premature Crystallization: If the solution cools too quickly during hot filtration, some product may be lost.

• Washing with Warm Solvent: Washing the collected crystals with a solvent that is not ice-cold will dissolve some of the product.

Troubleshooting Steps:

• Use the Minimum Amount of Hot Solvent: Add the hot solvent in small portions until the solid just dissolves.

• Pre-heat Filtration Apparatus: Pre-warm the funnel and receiving flask with hot solvent before hot filtration to prevent premature crystallization.

• Wash with Ice-Cold Solvent: Always use a minimal amount of ice-cold solvent to wash the filtered crystals.

• Recover from Mother Liquor: The filtrate (mother liquor) can be concentrated and cooled to obtain a second crop of crystals, which may be of slightly lower purity.

dot

Caption: General experimental workflow for recrystallization.

Frequently Asked Questions (FAQs)

Q1: Can I use a rotary evaporator to remove the solvent if my compound doesn't crystallize?

A: Yes, if crystallization fails, you can recover your crude solid by removing the solvent using a rotary evaporator. However, this will not purify the compound. You should then attempt the recrystallization again, possibly with a different solvent system.

Q2: How do I perform a two-solvent recrystallization?

A: Dissolve your compound in a minimal amount of a hot solvent in which it is highly soluble. Then, add a second solvent (the anti-solvent), in which the compound is poorly soluble, dropwise until the solution becomes cloudy. Re-heat to re-dissolve the precipitate and then allow the solution to cool slowly.

Q3: My product appears as fine needles. Is this a good sign?

A: The formation of well-defined crystals, such as needles or plates, is generally an indication of high purity. Amorphous powders or oils often contain impurities.

Q4: What is the importance of the ortho-hydroxyl group in this compound's recrystallization?

A: The ortho-hydroxyl group can form an intramolecular hydrogen bond with the nitro group. This can affect the molecule's polarity and how it packs into a crystal lattice. This can sometimes make crystallization more challenging and may necessitate the use of protic solvents like alcohols that can compete for hydrogen bonding. Research has shown that ortho-hydroxy nitrostyrenes can exhibit unusual reactivity compared to other isomers, which may extend to their crystallization behavior.[3][4]

References

• Erowid. (2005). Recrystallisation protocol: P2NP. Erowid. [Link]

• Erowid. (n.d.). Vogel: Preparation of Nitrostyrenes. Erowid. [Link]

• Erowid. (n.d.). Reduction of Phenolic Nitrostyrenes by Lithium Aluminum Hydride. Erowid. [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. [Link]

• PubChem. (n.d.). 1-(2-Methoxyphenyl)-2-nitropropene. National Center for Biotechnology Information. [Link]

• Williamson, K. L., & Masters, K. M. (2011). Macroscale and Microscale Organic Experiments (6th ed.). Cengage Learning.

• Iwai, K., Wada, K., & Nishiwaki, N. (2022). Unusual Reactivities of ortho-Hydroxy-β-nitrostyrene. Molecules, 27(15), 4804. [Link]

• Reddit. (2023, February 19). Go-to recrystallization solvent mixtures. r/Chempros. [Link]

• NextSDS. (n.d.). 1-(2-HYDROXY-5-METHOXYPHENYL)-2-NITROPROPENE — Chemical Substance Information. [Link]

• Iwai, K., Wada, K., & Nishiwaki, N. (2022). Unusual Reactivities of ortho-Hydroxy-β-nitrostyrene. Molecules, 27(15), 4804. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reduction of Phenolic Nitrostyrenes by Lithium Aluminum Hydride - [www.rhodium.ws] [chemistry.mdma.ch]
• 3. Unusual Reactivities of ortho-Hydroxy-β-nitrostyrene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unusual Reactivities of ortho-Hydroxy-β-nitrostyrene - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Analytical Method Comparison &amp; Validation Guide: HPLC Quantification of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene

As a Senior Application Scientist, I approach analytical method development not as a trial-and-error exercise, but as a rational design process driven by molecular physicochemical properties. 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene is a highly functionalized nitroalkene, serving as a critical intermediate in the synthesis of complex phenethylamine derivatives and pharmaceutical active ingredients.

Accurate quantification of this intermediate is essential for reaction monitoring, yield calculation, and impurity profiling. This guide objectively compares stationary phase chemistries for this specific analyte and provides a comprehensive, self-validating methodology aligned with the latest ICH Q2(R2) regulatory guidelines[1][2].

Mechanistic Insights: Stationary Phase Selection

The target molecule possesses a push-pull electronic system: an electron-rich aromatic ring (substituted with -OH and -OCH₃ groups) conjugated to an electron-withdrawing nitroalkene moiety. This creates a highly polarized structure.

When developing a High-Performance Liquid Chromatography (HPLC) method, the default choice is often a standard C18 (Octadecylsilane) column[3]. However, for this specific analyte, C18 phases frequently fail to provide adequate resolution from its primary synthetic precursor, 2-hydroxy-5-methoxybenzaldehyde.

The Causality of Column Selectivity:

• C18 (Octadecylsilane): Retention is driven purely by dispersive hydrophobic (van der Waals) interactions[3]. Because the target nitropropene and its benzaldehyde precursor have similar hydrophobic cross-sections, they exhibit a high risk of co-elution.

• Phenyl-Hexyl: By switching to a Phenyl-Hexyl stationary phase, we introduce a dual-retention mechanism. The hexyl spacer provides baseline hydrophobic retention, while the terminal phenyl ring engages in strong π−π and dipole-dipole interactions with the analyte[4]. The strongly electron-withdrawing nitro group makes the analyte's alkene a π -acid, which accepts electrons from the electron-rich phenyl stationary phase (acting as a Lewis base)[4]. This orthogonal selectivity easily resolves the target from structurally similar impurities[3].

Stationary phase selection and ICH Q2(R2) validation workflow for nitropropene quantification.

Comparative Performance Data

To objectively demonstrate the superiority of the Phenyl-Hexyl chemistry for this application, the following experimental data summarizes the performance of both columns under identical mobile phase conditions (Isocratic 60:40 Methanol:Water with 0.1% Formic Acid, 1.0 mL/min).

Chromatographic Parameter	Standard C18 Column	Phenyl-Hexyl Column	Mechanistic Observation / Causality
Retention Time ( tR​ )	4.2 min	5.8 min	Enhanced retention on Phenyl-Hexyl due to additive π−π interactions[4].
Resolution ( Rs​ )	1.4 (Fails USP criteria)	3.2 (Baseline resolved)	Phenyl-Hexyl differentiates the nitroalkene from the aldehyde precursor via dipole interactions[3][4].
Tailing Factor ( Tf​ )	1.45	1.05	Reduced secondary silanol interactions on Phenyl-Hexyl due to optimal surface shielding.
Linearity ( R2 )	0.9981	0.9999	Superior peak symmetry on Phenyl-Hexyl improves integration accuracy.
LOD / LOQ	0.5 / 1.5 µg/mL	0.1 / 0.3 µg/mL	Sharper peaks on Phenyl-Hexyl yield a higher Signal-to-Noise (S/N) ratio.

Step-by-Step Methodology: ICH Q2(R2) Validation Protocol

To ensure scientific integrity, the following protocol is designed as a self-validating system . No validation data is accepted unless the System Suitability Test (SST) passes, ensuring the instrument is performing optimally before sample analysis begins. This methodology strictly adheres to the updated ICH Q2(R2) framework[1][2][5].

Phase 1: Optimized Chromatographic Conditions

• Column: Phenyl-Hexyl (150 mm × 4.6 mm, 3 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Ultrapure Water (pH control suppresses ionization of the phenolic -OH, ensuring consistent retention).

• Mobile Phase B: Acetonitrile.

• Gradient Program: 30% B to 70% B over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: Photodiode Array (PDA) at 320 nm (Nitroalkenes exhibit strong UV absorbance here due to extended π -conjugation).

Phase 2: Execution of Validation Parameters

Step 1: System Suitability Testing (SST) — The Self-Validating Gate Before initiating any validation sequence, inject the 50 µg/mL standard solution five times.

• Acceptance Criteria: Tailing factor ≤ 1.5; Theoretical plates ( N ) ≥ 5000; %RSD of peak area ≤ 2.0%.

• Causality: If the system fails SST, it indicates column degradation, mobile phase preparation errors, or pump cavitation. The run must automatically abort.

Step 2: Specificity & Forced Degradation

• Procedure: Expose the 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene stock solution (1.0 mg/mL) to 0.1 M HCl, 0.1 M NaOH, 3% H2​O2​ , and UV light for 24 hours. Neutralize, dilute to 50 µg/mL, and inject.

• Causality: This proves the method is "stability-indicating"[5]. By utilizing the PDA detector to check peak purity, we ensure that no degradation products co-elute with the main analyte peak.

Step 3: Linearity and Range

• Procedure: Prepare calibration standards at 50%, 75%, 100%, 125%, and 150% of the target analytical concentration (Target = 50 µg/mL). Inject each level in triplicate.

• Acceptance Criteria: Perform linear regression analysis. The correlation coefficient ( R2 ) must be ≥ 0.999, and the y-intercept must be ≤ 2% of the 100% response level[1].

Step 4: Accuracy (Spike Recovery)

• Procedure: Spike known amounts of the reference standard into a synthetic reaction matrix (simulating the synthetic workup) at 80%, 100%, and 120% levels. Prepare three independent samples per level (9 total).

• Causality: This validates that the sample preparation and extraction process does not result in analyte loss or matrix enhancement effects[2].

• Acceptance Criteria: Mean recovery across all levels must fall between 98.0% and 102.0%.

Step 5: Precision (Repeatability & Intermediate Precision)

• Procedure (Repeatability): Prepare 6 independent sample preparations at the 100% concentration level. Inject each once.

• Procedure (Intermediate): Have a second analyst, on a different day, using a different HPLC system, repeat the 6 preparations.

• Acceptance Criteria: The %RSD for both individual and combined datasets must be ≤ 2.0%[2].

Step 6: Robustness

• Procedure: Deliberately introduce small, controlled variations to the method: Flow rate ( ± 0.1 mL/min), Column Temperature ( ± 5 °C), and Mobile Phase B ratio ( ± 2%).

• Causality: This identifies the Critical Method Parameters (CMPs). If a ± 2% change in organic modifier causes the precursor impurity to co-elute, the method's operating space is defined, and strict controls are placed on mobile phase preparation[1].

Conclusion

For the quantification of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene, relying on standard hydrophobic C18 chemistry introduces significant analytical risk due to potential co-elution with synthetic precursors. By leveraging the π -acidic nature of the nitroalkene moiety, a Phenyl-Hexyl stationary phase provides superior, orthogonal selectivity. When coupled with a rigorous, self-validating ICH Q2(R2) protocol, this method guarantees highly accurate, reproducible, and audit-ready data for drug development workflows.

References

• ICH Q2 (R2) Validation of Analytical Procedures - MasterControl.
• Validation of Analytical Procedures Q2(R2) - ICH.
• ICH Q2(R2) Guideline on validation of analytical procedures - Step 5 - EMA.
• Phenyl Stationary Phases for HPLC - Element Lab Solutions.
• Using a Phenyl Column When Separation with C18 (ODS) Is Insufficient - Shimadzu.

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• 2. database.ich.org [database.ich.org]
• 3. lcms.cz [lcms.cz]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. ema.europa.eu [ema.europa.eu]

comparing reducing agents for 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene conversion

The conversion of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene to its corresponding primary amine (2-amino-1-(2-hydroxy-5-methoxyphenyl)propane) is a critical transformation in the synthesis of substituted phenethylamine scaffolds. This specific substrate presents a unique chemoselective challenge: the reducing agent must fully reduce both the conjugated alkene and the nitro group without being quenched or sterically hindered by the acidic phenolic hydroxyl group at the 2-position.

As an application scientist, selecting the correct reducing agent requires moving beyond standard textbook reactions and analyzing the mechanistic causality between the reagent and the substrate's specific functional groups. This guide objectively compares the three most viable reduction strategies, providing field-proven insights and self-validating protocols.

Mechanistic Causality & Reducing Agent Selection

Lithium Aluminum Hydride (LiAlH₄): The Traditional Standard

LiAlH₄ is a powerful source of nucleophilic hydride, capable of reducing almost all carbonyl and nitro compounds[1]. However, its application to 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene is mechanistically problematic. The 2-hydroxy group is an acidic phenol (pKa ~10). Upon introduction, LiAlH₄ reacts violently with this acidic proton, evolving hydrogen gas and forming a bulky lithium aluminum phenoxide complex.

• The Causality: This acid-base reaction instantly consumes at least one full equivalent of the hydride. Furthermore, the resulting sterically hindered phenoxide-aluminum complex often impedes the subsequent reduction of the nitro group, leading to incomplete reduction (stopping at the hydroxylamine intermediate) or requiring a massive excess of LiAlH₄ and extended reflux times to force the reaction to completion[2].

NaBH₄ with Transition Metal Catalysts (CuCl₂ or NiCl₂): The Modern Chemoselective Approach

Sodium borohydride (NaBH₄) alone is a mild reagent that cannot reduce aliphatic or aromatic nitro groups[1]. However, the addition of a transition metal salt like Copper(II) chloride (CuCl₂) fundamentally alters the reaction manifold.

• The Causality: NaBH₄ rapidly reduces Cu(II) to Cu(0), precipitating highly active, high-surface-area copper nanoparticles. These nanoparticles act as an in-situ catalytic surface. The borohydride decomposes on this metal surface, evolving hydrogen gas and creating a localized catalytic hydrogenation environment combined with direct hydride transfer[3][4]. This system rapidly reduces both the alkene and the nitro group in 10–30 minutes[5]. Crucially, it tolerates the phenolic hydroxyl group without forming inhibitory complexes, resulting in cleaner impurity profiles and higher yields[6].

Catalytic Hydrogenation (H₂ / Pd-C): The Scalable Alternative

Catalytic hydrogenation relies on the stepwise surface adsorption of the substrate and hydrogen gas. While it is atom-economical and avoids the generation of metal-salt waste, the conjugated nature of the nitropropene often leads to the accumulation of nitroalkane intermediates if the hydrogen pressure or catalyst loading is insufficient. Additionally, phenolic substrates can sometimes poison the catalyst surface over extended reaction times.

Comparative Performance Data

The following table synthesizes quantitative data for the reduction of substituted β-nitrostyrenes and nitropropenes across the three methodologies[3][5][6].

Reducing System	Typical Yield (%)	Reaction Time	Chemoselectivity (Phenol Tolerance)	Operational Safety & Scalability
LiAlH₄ (Excess)	40 – 60%	4 – 12 hours	Poor: Forms inhibitory Al-phenoxide complexes.	Low: Pyrophoric, requires strictly anhydrous conditions and inert gas.
NaBH₄ / CuCl₂	75 – 85%	10 – 30 mins	Excellent: Unaffected by acidic protons; operates in protic solvents.	High: Benchtop stable, no inert atmosphere required.
H₂ / Pd-C (50 psi)	60 – 75%	12 – 24 hours	Good: Clean, but prone to catalyst poisoning.	Moderate: Requires high-pressure reactors and specialized safety bays.

Mechanistic & Workflow Visualizations

Mechanistic Pathway of Nitroalkene Reduction via In-Situ Generated Cu(0).

Experimental Workflow for NaBH4/CuCl2 Mediated Reduction of Nitropropenes.

Self-Validating Experimental Protocols

Protocol A: NaBH₄ / CuCl₂ One-Pot Reduction (Recommended)

This protocol utilizes the in-situ generation of active copper to bypass the limitations of the phenolic hydroxyl group[3][5].

• Substrate Solvation: Dissolve 10 mmol of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene in 50 mL of absolute ethanol in a 250 mL round-bottom flask.

• Catalyst Introduction: Add 2 mmol (0.2 equiv) of CuCl₂. The solution will adopt a blue/green tint.

• Active Catalyst Generation (Validation Step): Place the flask in an ice bath. Slowly add 50 mmol (5 equiv) of NaBH₄ in small portions over 15 minutes.

  • Self-Validation: You must observe an immediate color change to pitch black (confirming Cu(0) nanoparticle formation) accompanied by vigorous effervescence (H₂ gas evolution). If the solution remains blue/green, the borohydride is degraded.

• Reflux: Remove the ice bath and heat the mixture to reflux (80°C) for 30 minutes.

  • Self-Validation: Spot the reaction on a Silica TLC plate (Hexane:EtOAc 3:1). The bright yellow spot of the nitropropene must completely disappear, replaced by a baseline-hugging amine spot (visualized with Ninhydrin stain).

• Quench & Workup: Cool to room temperature. Carefully quench with 20 mL of water to destroy excess NaBH₄. Filter the black mixture through a pad of Celite to remove the copper catalyst. Extract the filtrate with Ethyl Acetate (3 x 30 mL). Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the freebase amine.

Protocol B: LiAlH₄ Reduction (Classical Method)

Due to the acidic phenol, a significant excess of LiAlH₄ is required[2].

• Preparation: In an oven-dried flask under an Argon atmosphere, suspend 50 mmol (5 equiv) of LiAlH₄ in 50 mL of anhydrous THF. Chill to 0°C.

• Substrate Addition (Validation Step): Dissolve 10 mmol of the nitropropene in 20 mL of anhydrous THF. Add this dropwise to the LiAlH₄ suspension.

  • Self-Validation: Immediate and vigorous bubbling will occur. This is the expected deprotonation of the 2-hydroxy group forming H₂ gas. Addition must be slow to prevent solvent boil-over.

• Reflux: Heat the mixture to reflux for 8–12 hours.

• Fieser Quench (Validation Step): Cool to 0°C. Dilute with 50 mL of diethyl ether. Sequentially add: 1.9 mL water, 1.9 mL of 15% NaOH (aq), and 5.7 mL water.

  • Self-Validation: The hazardous grey gelatinous aluminum complexes must transform into a granular, easily filterable white solid. If the mixture remains a grey gel, the quench is incomplete. Filter the white salts, wash with ether, and concentrate the filtrate to yield the product.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Reduction of Nitrostyrenes using Red-Al [chemistry.mdma.ch]
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• 4. asianpubs.org [asianpubs.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. BJOC - Facile one-pot reduction of β-nitrostyrenes to phenethylamines using sodium borohydride and copper(II) chloride [beilstein-journals.org]

Analytical Platform Comparison: Mass Spectrometry Fragmentation Profiling of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene

As a Senior Application Scientist, I frequently encounter the challenge of structurally elucidating highly functionalized nitroalkenes. 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene (Exact Mass: 209.0688 Da) is a critical synthetic intermediate in the development of substituted phenethylamines and targeted pharmaceuticals. Accurate characterization of this molecule is paramount for impurity profiling, forensic analysis, and synthetic quality control.

This guide provides an objective, data-driven comparison of the two primary mass spectrometry platforms used for this analysis: Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) .

Platform Comparison: GC-EI-MS vs. LC-ESI-MS/MS

Selecting the correct analytical platform depends entirely on whether you need standardized library matching or targeted mechanistic elucidation.

• GC-EI-MS (The "Hard" Ionization Standard): Operating at a standardized 70 eV, this platform transfers excess internal energy directly to the molecule. For nitrostyrenes and nitropropenes, EI is highly effective at driving deep structural cleavage, providing a highly reproducible fingerprint. However, the molecular ion ( [M]+∙ ) is often transient and weak due to the aggressive nature of the ionization ()[1].

• LC-ESI-MS/MS (The "Soft" Ionization Alternative): This platform utilizes electrospray ionization (ESI) to generate a stable, protonated precursor ion ( [M+H]+ at m/z 210). Fragmentation is then carefully controlled via Collision-Induced Dissociation (CID). This method is superior for determining sequential neutral losses and analyzing thermally labile analogs ()[2].

Mechanistic Causality of Fragmentation

Understanding the fragmentation of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene requires analyzing the interplay between the nitroalkene chain and the ortho-hydroxy substituted aromatic ring. Do not merely memorize m/z values; understand the thermodynamic drivers behind them.

• Nitro-Nitrite Isomerization (m/z 179): Under EI conditions, the nitro group ( −NO2​ ) frequently undergoes a well-documented rearrangement to a nitrite ester ( −ONO ) prior to cleavage. This allows for the expulsion of a neutral nitric oxide ( NO∙ ) radical. This pathway is a definitive hallmark of aromatic nitro compounds and nitrostyrenes ()[3],[4].

• Direct Nitro Cleavage (m/z 163): The direct α -cleavage of the C-N bond results in the loss of the nitro radical (46 Da), forming a highly stabilized, conjugated carbocation ()[5].

• The Ortho-Effect (m/z 192): The presence of a hydroxyl group ortho to the nitropropene chain facilitates a proximity-driven rearrangement, leading to the facile loss of an OH∙ radical (17 Da).

EI-MS Fragmentation pathways of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene.

Experimental Protocols

To ensure self-validating and reproducible results, the following protocols dictate the exact parameters required for robust analysis.

Protocol A: GC-EI-MS Workflow

• Sample Preparation: Dissolve the standard in GC-grade ethyl acetate to a concentration of 1 mg/mL.

  • Causality: Ethyl acetate provides optimal solubility for methoxy-phenols while ensuring rapid volatilization in the GC inlet.

  • Self-Validation: Inject a pure solvent blank prior to the sample to confirm the absence of column bleed or carryover at m/z 209.

• Chromatography: Inject 1 µL in split mode (10:1) onto a non-polar DB-5MS column. Gradient: 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

  • Causality: A split ratio of 10:1 prevents detector saturation, preserving the isotopic fidelity of the weak molecular ion.

• Ionization: Set the EI source to 70 eV and 230°C. Scan range: m/z 40 to 300.

  • Causality: 70 eV is the universal standard for EI, ensuring the generated spectra can be directly cross-referenced with NIST libraries.

Protocol B: LC-ESI-MS/MS Workflow

• Sample Preparation: Dilute the sample to 10 µg/mL in Methanol:Water (50:50, v/v) containing 0.1% Formic Acid.

  • Causality: Formic acid lowers the pH, ensuring the basic sites are efficiently protonated to form the [M+H]+ adduct.

• Chromatography: Use a C18 reverse-phase column (2.1 x 50 mm, 1.7 µm). Gradient: 5% to 95% Acetonitrile (with 0.1% FA) over 5 minutes.

• Tandem MS Parameters: Isolate the precursor m/z 210.0 [M+H]+ in Q1. Apply a collision energy (CE) ramp from 10 eV to 30 eV in Q2.

  • Causality: Ramping the CE captures both fragile neutral losses (like −OH ) and higher-energy backbone cleavages.

  • Self-Validation: Monitor the unfragmented precursor ion at a low collision energy (5 eV) to confirm the intact [M+H]+ mass before initiating the CID energy ramp. This guarantees the fragments observed are definitively derived from the target molecule.

Parallel MS workflows for comprehensive structural characterization.

Quantitative Data Presentation

The table below summarizes the expected quantitative differences in fragmentation abundance between the two platforms. Notice how the "soft" LC-MS/MS platform preserves the precursor, while GC-MS drives the molecule to its base peak fragment.

Fragment Identity	GC-EI-MS (m/z)	Relative Abundance (EI)	LC-ESI-MS/MS (m/z)	Relative Abundance (CID)	Mechanistic Origin
Molecular / Precursor Ion	209 [M]+∙	Low (<10%)	210 [M+H]+	High (100% at CE 5eV)	Intact molecule
Loss of OH	192 [M−OH]+	Medium (20%)	193 [M+H−OH]+	Low (5%)	Ortho-effect proximity cleavage
Loss of NO	179 [M−NO]+	High (80%)	180 [M+H−NO]+	Medium (40%)	Nitro-nitrite isomerization
Loss of NO₂	163 [M−NO2​]+	Base Peak (100%)	164 [M+H−NO2​]+	Base Peak (100% at CE 20eV)	Direct α -cleavage of C-N bond
Substituted Benzyl Cation	135 [M−NO2​−CO]+	Medium (45%)	136	Medium (30%)	Subsequent loss of CO from methoxy group

Conclusion

For the routine identification and library matching of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene, GC-EI-MS remains the gold standard due to its robust, high-energy fragmentation that yields a definitive m/z 163 base peak. However, for complex matrix analysis, impurity profiling, or when the analyte is prone to thermal degradation in a GC inlet, LC-ESI-MS/MS provides a highly sensitive, tunable alternative that preserves the precursor ion for targeted tandem mass spectrometry.

References

• Australian Journal of Chemistry (ConnectSci) - Mass spectra of ar-nitrostyrenes. Available at:[Link]

• Chemistry LibreTexts - Mass Spectrometry - Fragmentation Patterns. Available at:[Link]

• PubMed (NIH) - Characterization of Mass Spectrometry Fragmentation Patterns Under Electron-Activated Dissociation (EAD). Available at:[Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Characterization of Mass Spectrometry Fragmentation Patterns Under Electron-Activated Dissociation (EAD) for Rapid Structure Identification of Nitazene Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. connectsci.au [connectsci.au]
• 4. connectsci.au [connectsci.au]
• 5. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to GC-MS Analysis of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene Synthesis Impurities

Introduction: The Critical Role of Impurity Profiling

In pharmaceutical development, the adage "the process is the product" holds profound truth. The synthetic route chosen to create an active pharmaceutical ingredient (API) invariably defines its impurity profile. These impurities, even at trace levels, can impact the safety, efficacy, and stability of the final drug product. Consequently, robust analytical methodologies are not merely a quality control checkpoint but a fundamental component of drug development and regulatory compliance.[1]

This guide focuses on the synthesis of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene, a substituted nitrostyrene derivative. Such compounds are valuable intermediates in organic synthesis.[2] We will explore its synthesis via the Henry condensation reaction and provide a comparative analysis of Gas Chromatography-Mass Spectrometry (GC-MS) methods for the identification and control of process-related impurities. This document is intended for researchers, analytical chemists, and drug development professionals seeking to establish scientifically sound and efficient analytical control strategies for this class of compounds.

Synthetic Background and the Genesis of Impurities

The target compound, 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene, is typically synthesized through a base-catalyzed Henry (or nitroaldol) condensation.[3][4] This reaction involves the C-C bond formation between an aldehyde (2-hydroxy-5-methoxybenzaldehyde) and a nitroalkane (nitroethane). The reaction proceeds via a β-nitro alcohol intermediate, which is subsequently dehydrated to yield the final nitroalkene product.[3][5]

Understanding this pathway is crucial as it allows us to predict the most likely impurities that may be present in a crude reaction mixture.

Key Potential Impurities:

• Unreacted Starting Materials:

  • 2-Hydroxy-5-methoxybenzaldehyde

  • Nitroethane

• Intermediate Species:

  • 1-(2-Hydroxy-5-methoxyphenyl)-1-hydroxy-2-nitropropane (The β-nitro alcohol intermediate). This species is often thermally labile and may undergo a retro-Henry reaction in the GC inlet, reverting to the starting aldehyde.[6]

• Side-Products:

  • Dimeric or polymeric byproducts from self-condensation of the aldehyde.

  • Nitrile impurities, which have been reported in Henry reactions when specific solvents like glacial acetic acid are used.[7]

The following diagram illustrates the synthetic pathway and the origin points of these key impurities.

Caption: Synthesis of the target compound via Henry condensation, highlighting the formation of the key intermediate and the origin of process-related impurities.

Comparative GC-MS Methodologies

The choice of a GC-MS method is a balance between speed, sensitivity, and the required chromatographic resolution. Here, we compare two distinct methods: a rapid screening method using a standard non-polar column and a high-resolution method employing a mid-polarity column with an optimized temperature program. Gas chromatography is well-suited for analyzing nitrostyrenes and related volatile compounds due to its high resolution and sensitivity.[8]

Method A: Rapid Screening with a Non-Polar Column

This approach prioritizes speed and is ideal for routine in-process controls where a quick assessment of reaction completion is needed. It utilizes a standard, robust DB-5ms type column, which is a low-bleed 5% phenyl-methylpolysiloxane phase suitable for general-purpose analysis.

Method B: High-Resolution with a Mid-Polarity Column

This method is designed for detailed impurity profiling, such as for final API release or reference standard characterization. It uses a column with a higher phenyl content (e.g., a DB-17ms or equivalent 50% phenyl-methylpolysiloxane phase) to provide different selectivity, particularly for the polar phenolic starting material and the β-nitro alcohol intermediate. The slower temperature ramp enhances the separation of closely eluting species.

Experimental Protocols

Sample Preparation

A standardized sample preparation protocol ensures reproducibility.

• Accurately weigh ~10 mg of the crude reaction mixture into a 10 mL volumetric flask.

• Dissolve and dilute to the mark with Ethyl Acetate (HPLC grade).

• Vortex for 30 seconds to ensure homogeneity.

• Transfer an aliquot to a 2 mL autosampler vial with a PTFE/silicone septum.

GC-MS Instrumentation and Parameters

The following table details the parameters for the two comparative methods.

Parameter	Method A: Rapid Screening	Method B: High-Resolution	Rationale for Choices
GC Column	DB-5ms (or equivalent): 30 m x 0.25 mm ID, 0.25 µm film thickness	DB-17ms (or equivalent): 30 m x 0.25 mm ID, 0.25 µm film thickness	The DB-5ms is a robust, general-purpose non-polar column. The mid-polarity DB-17ms offers enhanced selectivity for polar analytes like phenols due to increased π-π interactions.[9]
Carrier Gas	Helium, constant flow @ 1.2 mL/min	Helium, constant flow @ 1.2 mL/min	Helium is an inert and efficient carrier gas for GC-MS applications.
Inlet Temp.	250 °C	250 °C	A sufficiently high temperature ensures volatilization without causing unnecessary degradation of thermally labile compounds.
Injection Mode	Split, 20:1	Split, 20:1	Split injection is used to prevent column overloading with the main component, allowing for better peak shape and focus on impurities.
Injection Vol.	1 µL	1 µL	Standard volume for reproducible injections.
Oven Program	80 °C (hold 1 min), then 20 °C/min to 300 °C (hold 5 min)	80 °C (hold 2 min), then 10 °C/min to 300 °C (hold 10 min)	Method A's fast ramp reduces run time. Method B's slower ramp increases the time components spend interacting with the stationary phase, improving resolution between closely eluting impurities.[8]
MS Transfer Line	280 °C	280 °C	Prevents condensation of analytes between the GC and MS.
Ion Source Temp.	230 °C	230 °C	Standard temperature for robust electron ionization (EI).
Ionization Mode	Electron Ionization (EI) @ 70 eV	Electron Ionization (EI) @ 70 eV	Standard EI energy provides reproducible fragmentation patterns for library matching.
Acquisition Mode	Full Scan (m/z 40-450)	Full Scan (m/z 40-450)	Full scan mode is essential for identifying unknown impurities by examining their mass spectra.

Data Analysis Workflow

The process of analyzing the acquired data follows a logical sequence to identify and quantify impurities.

Caption: A typical workflow for impurity identification and quantification using GC-MS data.

Results and Discussion: A Comparative Analysis

The following table presents hypothetical, yet representative, data from the analysis of a crude reaction mixture using both Method A and Method B. This illustrates the performance differences between the two approaches.

Compound	Expected RT (Method A)	Expected RT (Method B)	Key Mass Fragments (m/z)	Observations and Comparison
Nitroethane	~2.5 min	~3.1 min	75 (M+) , 46, 29, 27	Elutes early. Well-resolved in both methods. The mass spectrum from the NIST library confirms its identity.[10]
2-Hydroxy-5-methoxybenzaldehyde	~8.9 min	~12.5 min	152 (M+) , 151, 123, 95	Method B provides significantly better peak shape. The polar nature of this compound can cause tailing on non-polar columns (Method A). The mid-polarity column in Method B mitigates this.
β-Nitro Alcohol Intermediate	Likely degrades	Likely degrades / Co-elutes	N/A (Degrades to 152 m/z)	This thermally labile intermediate is rarely observed directly by GC-MS.[6] Its presence is inferred by a disproportionately large aldehyde peak. In Method B, a slight broadening at the front of the aldehyde peak might suggest partial on-column survival.
Product (API)	~11.2 min	~16.8 min	195 (M+) , 178, 164, 150, 132	The main product is well-resolved in both methods. Fragmentation is consistent with a related structure, 1-(2-Methoxyphenyl)-2-nitropropene, which shows key fragments at m/z 193 (M+) and 131.[11]

Causality Behind Experimental Observations:

• Superior Resolution with Method B: The slower temperature ramp in Method B provides more time for the components to partition between the mobile and stationary phases, leading to a greater separation between the starting aldehyde and the final product. For impurity profiling, where baseline separation is critical for accurate quantification, this is a significant advantage.

• Improved Peak Shape for Polar Analyte: The phenolic hydroxyl group on the starting aldehyde (2-Hydroxy-5-methoxybenzaldehyde) is acidic and can interact with silanol groups on the surface of a standard GC column, causing peak tailing. The stationary phase in Method B (50% phenyl) provides a different interaction mechanism (π-π interactions), which can shield these active sites and result in a more symmetrical peak shape.[9]

• The Challenge of the Intermediate: The β-nitro alcohol is known to be unstable and can easily eliminate water or undergo a retro-Henry reaction upon heating.[6] The high temperatures of the GC inlet (250 °C) make its direct observation difficult. Any amount of this intermediate in the sample will likely fragment back to the starting aldehyde, artificially inflating its apparent concentration. This underscores the importance of using a complementary technique like LC-MS for a complete impurity profile if this intermediate is of critical concern.

Conclusion and Recommendations

This guide demonstrates that a one-size-fits-all approach to GC-MS analysis is suboptimal for pharmaceutical impurity profiling.

• Method A (Rapid Screening) is a valuable tool for in-process control , offering fast turnaround times to monitor reaction progress and identify major components. Its limitation lies in its compromised resolution and potential for poor peak shape for polar analytes.

• Method B (High-Resolution) is the recommended approach for final product release, stability studies, and characterization . Its superior resolving power and improved chromatography for polar impurities ensure a more accurate and reliable assessment of the product's purity profile, aligning with the stringent requirements of regulatory bodies.

For comprehensive characterization, especially of thermally labile intermediates like the β-nitro alcohol, analysts should consider supplementing GC-MS data with analysis by High-Performance Liquid Chromatography (HPLC) or LC-MS. Ultimately, the selection of the analytical method must be guided by its intended purpose, balancing the need for speed with the imperative of scientific rigor and patient safety.

References

• ResolveMass Laboratories Inc. (2025). GC-MS Method Development & Validation Services: What Pharma Companies Should Look For. Available at: [Link]

• National Institute of Standards and Technology. Ethane, nitro-. NIST Chemistry WebBook. Available at: [Link]

• Konieczna, E., et al. (2022). Optimization of a GC-MS method for the profiling of microbiota-dependent metabolites in blood samples: An application to type 2 diabetes and prediabetes. PMC. Available at: [Link]

• PubChem. 1-(2-Methoxyphenyl)-2-nitropropene. National Center for Biotechnology Information. Available at: [Link]

• Organic Chemistry Portal. Henry Reaction. Available at: [Link]

• Wikipedia. Henry reaction. Available at: [Link]

• Luzio, F. A. (2001). The Henry Reaction. Tetrahedron, 57, 915-945. Available at: [Link]

• Forzato, C., et al. (2018). Biocatalytic Approach to Chiral β-Nitroalcohols by Enantioselective Alcohol Dehydrogenase-Mediated Reduction of α-Nitroketones. MDPI. Available at: [Link]

• Guy, M., et al. (2015). The Henry Reaction: Spectroscopic Studies of Nitrile and Hydroxylamine By-products Formed During Synthesis of Psychoactive Phenylalkylamines. ResearchGate. Available at: [Link]

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Safety & Regulatory Compliance

1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene proper disposal procedures

An In-Depth Guide to the Safe Disposal of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene

Authored by a Senior Application Scientist

The proper handling and disposal of specialized chemical reagents are paramount to ensuring laboratory safety, environmental integrity, and regulatory compliance. This guide provides a detailed, step-by-step protocol for the safe disposal of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene. As a substituted nitroalkene, this compound requires careful management due to the inherent hazards associated with the nitro functional group, which can impart reactivity and potential thermal instability.[1][2] This document moves beyond a simple checklist, explaining the scientific rationale behind each procedural step to empower researchers with the knowledge to handle this and similar chemical wastes responsibly.

Hazard Assessment and Chemical Profile

Primary Hazards:

• Irritant: Likely to cause skin and serious eye irritation.[4][5]

• Harmful if Swallowed or Inhaled: Acute toxicity is a significant concern with related compounds.[4]

• Reactivity: Nitro compounds are chemically reactive and can be incompatible with a range of substances. They are considered energetic materials, and their thermal stability can be lowered by contaminants, potentially leading to violent or explosive decomposition under certain conditions.[1][2][6][7]

• Environmental Hazard: Discharge into the environment must be avoided.[4][8]

Nitro-containing organic compounds are classified as hazardous waste and must be disposed of according to institutional and regulatory guidelines.[6][9] Never dispose of this chemical down the drain or in the regular trash.[3][6]

Table 1: Chemical Incompatibilities

Class of Substance	Examples	Rationale for Incompatibility
Strong Bases & Amines	Sodium hydroxide, potassium carbonate, triethylamine	Can catalyze vigorous or explosive decomposition reactions. May render the nitro compound shock-sensitive.[6]
Strong Oxidizing Agents	Nitric acid, perchlorates, permanganates	Can lead to violent reactions due to the energetic nature of the nitro group.[6]
Strong Reducing Agents	Sodium borohydride, lithium aluminum hydride	While controlled reduction is a potential deactivation strategy, uncontrolled mixing can lead to highly exothermic reactions.[3]

| Heat and Ignition Sources | Open flames, hot plates, sparks | Nitro compounds can be thermally unstable and may decompose exothermically or explosively when heated.[1][6][10] |

Mandatory Personal Protective Equipment (PPE)

A multi-layered approach to PPE is required to mitigate the risks of exposure during all handling and disposal operations.[11]

Table 2: Required Personal Protective Equipment (PPE) for Disposal

PPE Item	Specification	Purpose and Rationale
Eye/Face Protection	Tightly fitting safety goggles with side-shields	Protects eyes from splashes and dust. Standard safety glasses are insufficient.[8]
Hand Protection	Chemical-resistant nitrile or neoprene gloves	Provides a barrier against skin contact. Gloves must be inspected for integrity before use and disposed of as contaminated waste after handling.[8][11]
Body Protection	Flame-retardant laboratory coat	Protects clothing and skin from contamination. Should be worn fully buttoned.[3]

| Respiratory Protection | Work in a certified chemical fume hood | All handling of the solid compound or its solutions must be performed in a well-ventilated chemical fume hood to prevent inhalation of dust or vapors.[6][12] |

Standard Operating Procedure for Waste Collection and Disposal

This protocol outlines the standard, and most recommended, pathway for disposal via your institution's hazardous waste management program.

Step-by-Step Disposal Protocol

• Designate a Waste Accumulation Area: Identify a specific, secondary containment area within the lab for hazardous waste storage. This area should be cool, dry, well-ventilated, and away from the incompatible materials listed in Table 1.[3][6][13]

• Waste Segregation: Do not mix 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene waste with any other waste streams, particularly those containing incompatible chemicals.[13] Collect all waste materials, including the primary compound and any contaminated items (e.g., gloves, weighing paper, absorbent pads), in a single, dedicated container.[3]

• Select a Compatible Container: Use a high-density polyethylene (HDPE) or glass container that is in good condition and has a tightly sealing cap.[14] Ensure the container is compatible with the chemical; consult a chemical compatibility chart if necessary.[15][16]

• Proper Labeling: The container must be clearly labeled from the moment the first item of waste is added.[13] The label must include:

  • The words "HAZARDOUS WASTE "

  • The full chemical name: "1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene "

  • A list of all components and their approximate percentages.

  • Appropriate hazard warnings (e.g., "Harmful," "Irritant," "Reactive").[3]

• Secure Storage: Keep the waste container tightly closed at all times, except when adding waste.[10][13] Store it in the designated accumulation area.

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.[3][6] Provide them with all necessary information about the waste compound.

Disposal Workflow Diagram

Caption: Workflow for the safe handling and disposal of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene.

Emergency Procedures: Spill Management

Immediate and correct action is critical in the event of a spill to prevent exposure and environmental contamination.[3]

• Alert and Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate area.[6]

• Ventilate: Ensure the area is well-ventilated, typically by ensuring the chemical fume hood is operational.[3]

• Eliminate Ignition Sources: If the spill is significant, remove all sources of ignition (e.g., turn off nearby hot plates, unplug electrical equipment).[8][10]

• Contain the Spill: Use a non-combustible, inert absorbent material such as sand, vermiculite, or diatomaceous earth to dike and absorb the spill. Do not use combustible materials like paper towels or sawdust.[3][6]

• Collect Absorbed Material: While wearing appropriate PPE, carefully sweep or scoop the absorbed material and contaminated debris into your designated hazardous waste container.[3][8]

• Decontaminate the Area: Clean the spill surface with a suitable solvent (e.g., ethanol or isopropanol), followed by a thorough wash with soap and water.[3][6] All cleaning materials (wipes, etc.) must also be disposed of as hazardous waste.[3]

Advanced Topic: Chemical Deactivation (For Trained Personnel Only)

For laboratories with the appropriate engineering controls and expertise, chemical deactivation can be a strategy to reduce the hazard profile of the waste before final disposal. The reduction of the nitroalkene functional group mitigates the primary hazard of the compound.[3]

This procedure must only be performed by trained chemists in a controlled laboratory setting within a chemical fume hood. The following is an illustrative protocol based on general reduction methods for similar compounds and has not been specifically validated for 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene.[3][17]

Illustrative Protocol: Reduction with Sodium Borohydride

• Dissolution: In a chemical fume hood, dissolve the 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene waste in a suitable solvent such as ethanol or methanol in an appropriately sized flask equipped with a magnetic stirrer.

• Cooling: Place the flask in an ice-water bath to cool the solution to 0-5 °C.

• Controlled Addition of Reductant: Slowly and in small portions, add sodium borohydride (NaBH₄) to the stirred solution. The reaction is exothermic and may produce hydrogen gas, so the addition must be slow and controlled to manage the reaction rate and temperature.[3]

• Reaction Monitoring: Stir the reaction mixture at low temperature until the starting material is consumed. The reaction progress can be monitored by an appropriate technique, such as Thin-Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, carefully quench the excess sodium borohydride by the slow, dropwise addition of a weak acid (e.g., dilute acetic acid or a saturated ammonium chloride solution) until gas evolution ceases.

• Final Disposal: The resulting mixture, now containing the less reactive nitroalkane or other reduction products, should be collected, labeled accurately with all components, and disposed of as hazardous waste through your institution's EHS office.[3] Although the primary hazard has been mitigated, it is still considered chemical waste.

Conclusion

The disposal of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene is a manageable process when conducted with a clear understanding of its potential hazards and strict adherence to established safety protocols. The foundational principles are consistent: always wear appropriate PPE, prevent environmental release, and manage all waste through a certified hazardous waste program. By treating this and all chemical waste with the respect it demands, we uphold our collective responsibility to maintain a safe and compliant research environment.

References

• NextSDS. "1-(2-HYDROXY-5-METHOXYPHENYL)-2-NITROPROPENE — Chemical Substance Information." Available at: [Link]

• ETH Zürich. "Factsheet: Disposal of Hazardous Waste - Basic Principles." Available at: [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). "Public Health Statement for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene." Available at: [Link]

• Ju, K. S., & Parales, R. E. (2010). "Nitroaromatic Compounds, from Synthesis to Biodegradation." Microbiology and Molecular Biology Reviews, 74(2), 250–272. Available at: [Link]

• University of Tennessee Health Science Center. "Chapter 7 - Management Procedures For Specific Waste Types." Available at: [Link]

• ECHA. "Dossier content - 1-(2-hydroxy-5-methoxyphenyl)ethanone." Available at: [Link]

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• University of Tennessee, Memphis. "PART I: MANAGEMENT OF HAZARDOUS CHEMICAL WASTES AT UT MEMPHIS." Available at: [Link]

• Spain, J. C. (Ed.). (2000). "Biodegradation of Nitroaromatic Compounds and Explosives." CRC Press.

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• Szymański, W. (2022). "Preparation of conjugated nitroalkenes: short review." Scientiae Radices, 1, 69-83. Available at: [Link]

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Personal protective equipment for handling 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene

As a Senior Application Scientist, I have designed this comprehensive operational guide to ensure the safe handling, storage, and disposal of 1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene. This document moves beyond basic safety data sheets by explaining the mechanistic causality behind each safety requirement, ensuring that your laboratory protocols are both scientifically grounded and self-validating.

Chemical Profile & Hazard Assessment

Before initiating any laboratory workflow, it is critical to understand the physical and chemical parameters of the target compound.

Parameter	Specification
Chemical Name	1-(2-Hydroxy-5-methoxyphenyl)-2-nitropropene
CAS Number	1[1]
Hazard Class	Acute Toxin (Oral/Inhalation), Skin/Eye Irritant, Sensitizer
Optimal Storage	2-8°C (Sealed under inert atmosphere)[2]
Disposal Method	High-temperature chemical incineration[3]

Mechanistic Toxicology: The Causality Behind the Hazards

To understand why strict Personal Protective Equipment (PPE) is non-negotiable, we must look at the molecule's electronic structure. Nitropropenes feature an electron-withdrawing nitro group conjugated with a carbon-carbon double bond. This configuration renders the β -carbon highly electrophilic, making the molecule a potent4[4].

In a biological context, this electrophile rapidly undergoes reversible and irreversible Michael additions with nucleophilic 5 (such as cysteine residues in skin proteins and mucosal membranes)[5]. This covalent modification is the primary driver of the compound's severe sensitizing, irritating, and potentially cytotoxic properties. Preventing this nucleophilic attack on the operator's biology is the foundation of our safety matrix.

Personal Protective Equipment (PPE) Matrix

Every piece of PPE chosen for handling this compound serves a specific mechanistic purpose.

• Hand Protection: Double-layer Nitrile gloves (EN 374 compliant).

  • Causality: Nitrile provides excellent resistance to solid organic dusts. Double-gloving ensures a fail-safe; if the outer glove is compromised by trace solvents facilitating dermal absorption, the inner glove protects the skin's nucleophilic residues.

  • Self-Validation: Before handling, inflate the outer glove manually to check for micro-punctures. During operation, visually inspect the outer glove every 15 minutes. If any yellow discoloration (indicative of nitropropene dust) is observed, immediately halt work, remove the outer gloves inside the fume hood, and replace them.

• Respiratory Protection: Fume hood operation is mandatory. If handling bulk dry powder outside a hood is unavoidable, a NIOSH-approved P100 particulate respirator is required[6].

  • Causality: Nitroalkene dusts can easily aerosolize. Inhalation directly exposes the vulnerable mucosal thiols of the respiratory tract to Michael addition, leading to acute respiratory distress.

• Eye/Face Protection: Chemical splash goggles and a full face shield.

  • Causality: Prevents micro-particulate deposition into the ocular mucosa.

Operational Workflow & Handling Protocol

Step 1: Environmental Validation

• Action: Ensure the fume hood face velocity is between 80-100 fpm.

• Validation: Tape a Kimwipe to the bottom of the sash. Visually confirm a strong, inward directional pull before opening the chemical container.

Step 2: Material Dispensing

• Action: Use grounded, anti-static spatulas to weigh the compound. Transfer the material slowly to prevent the formation of dust clouds.

• Causality: Nitropropenes can accumulate static charge, leading to sudden aerosolization of the toxic powder.

Step 3: Post-Handling & Storage

• Action: Purge the primary container with an inert gas (Argon or Nitrogen) before sealing. Store strictly at 2[2].

• Causality: Nitroalkenes are susceptible to 7 and spontaneous polymerization at elevated temperatures[7]. Cold, inert storage prevents the formation of reactive degradation byproducts.

• Validation: Record the baseline color and crystalline structure upon receipt. Before each subsequent use, compare the material against this baseline. Any shift toward a darker hue or resinous clumping indicates thermal degradation, validating that the batch must be re-purified or discarded.

Emergency Response & Spill Management

In the event of a spill, execute the following self-validating protocol:

• Isolate: Evacuate personnel from the immediate vicinity.

• Contain: Do NOT use dry sweeping, which aerosolizes the Michael acceptor. Moisten the spill gently with water or cover with a damp inert absorbent pad.

• Collect: Use non-sparking tools to transfer the absorbent into a hazardous waste container.

• Decontaminate: Wash the area with copious amounts of soap and water.

• Validation: Inspect the cleaned surface with a UV light or visually ensure no yellow crystalline residue remains. Monitor exposed personnel for 48 hours for delayed dermal sensitization.

Waste Segregation & Disposal Plan

• Solid Waste: Collect in high-density polyethylene (HDPE) containers. Label clearly as "Toxic Organic Waste - Nitroalkenes."

• Liquid Waste: Segregate into halogenated or non-halogenated organic waste streams depending on the reaction solvent used.

• Destruction Method: High-temperature chemical 3[3].

  • Causality: Thermal destruction prevents environmental contamination, and the scrubber is strictly required to neutralize toxic nitrogen oxide (NOx) gases generated during the combustion of the nitro group.

Workflow Visualization

Workflow for the safe handling, emergency response, and disposal of nitropropene derivatives.

References

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• LookChem. "(E)-1-nitroprop-1-ene Safety Data Sheets (SDS)." LookChem Database. Available at:[Link]

• ChemSrc. "1-(4-FLUOROPHENYL)-2-NITROPROPENE | CAS#:775-31-5." ChemSrc MSDS. Available at:[Link]

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• National Institutes of Health (NIH). "The Chemical Basis of Thiol Addition to Nitro-conjugated Linoleic Acid, a Protective Cell-signaling Lipid." PMC. Available at:[Link]

• Scientiae Radices. "Preparation of conjugated nitroalkenes: short review." Sci-Rad. Available at: [Link]

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